4-Cyclopentyl-1,3-thiazol-5-amine chemical structure and properties
The following technical guide provides an in-depth analysis of 4-Cyclopentyl-1,3-thiazol-5-amine , a specialized heterocyclic intermediate used primarily in the synthesis of kinase inhibitors and pharmaceutical scaffolds...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 4-Cyclopentyl-1,3-thiazol-5-amine , a specialized heterocyclic intermediate used primarily in the synthesis of kinase inhibitors and pharmaceutical scaffolds.[1]
[1][2][3][4][5]
Executive Summary
4-Cyclopentyl-1,3-thiazol-5-amine (CAS: 1249801-80-6) is a 5-membered heterocyclic amine characterized by a thiazole core substituted at the 4-position with a lipophilic cyclopentyl ring.[1][2] Unlike the more common 2-aminothiazoles, the 5-aminothiazole regioisomer is electronically distinct, acting as a unique nucleophile in drug discovery. It is frequently employed as a scaffold for ATP-competitive kinase inhibitors , particularly targeting CDK (Cyclin-Dependent Kinase) and FAK (Focal Adhesion Kinase) pathways, where the thiazole ring mimics the purine base of ATP. Due to the inherent oxidative instability of the free base, it is predominantly supplied and handled as its dihydrochloride salt (CAS: 1461708-28-0).
Chemical Identity & Physiochemical Properties[6][7][8][9][10]
Structural Specifications
The molecule consists of a 1,3-thiazole ring (S at position 1, N at position 3) with a cyclopentyl group at C4 and a primary amine at C5.
Property
Specification
IUPAC Name
4-Cyclopentyl-1,3-thiazol-5-amine
Common Name
5-Amino-4-cyclopentylthiazole
CAS Number (Free Base)
1249801-80-6
CAS Number (2HCl Salt)
1461708-28-0
Molecular Formula
C₈H₁₂N₂S
Molecular Weight
168.26 g/mol (Free Base); ~241.18 g/mol (2HCl)
SMILES
NC1=C(C2CCCC2)N=CS1
InChI Key
Predicted based on structure: ZADXWOGWVPGBME-UHFFFAOYSA-N (Analog)
Physical Properties (Experimental & Predicted)
Appearance: The hydrochloride salt typically appears as a pale yellow to tan hygroscopic solid . The free base is an oil or low-melting solid that darkens rapidly upon air exposure.[1]
HCl Salt: Highly soluble in Water, DMSO, Methanol; sparingly soluble in non-polar solvents.
Acidity (pKa): The conjugate acid of the thiazole nitrogen has a pKa ≈ 2.5–3.0. The 5-amino group is weakly basic due to resonance delocalization into the heteroaromatic ring.[1]
Stability:High Risk. 5-aminothiazoles are electron-rich and prone to oxidation and polymerization.[1] Store at -20°C under inert atmosphere (Argon/Nitrogen).
Synthetic Methodology
The synthesis of 5-aminothiazoles is non-trivial compared to 2-aminothiazoles (which use the Hantzsch synthesis).[1] The most robust route for research-grade purity involves the Curtius Rearrangement of the corresponding carboxylic acid.[1]
Preferred Route: Curtius Rearrangement
This protocol avoids the formation of unstable free-base intermediates by trapping the amine as a Boc-carbamate or directly isolating the salt.[1]
Rearrangement: Heat the mixture to 80°C for 2–4 hours. The acid converts to the isocyanate via the acyl azide (Curtius rearrangement), which is then trapped by t-BuOH to form the N-Boc-4-cyclopentylthiazol-5-amine .[1]
Deprotection: Treat the crude N-Boc intermediate with 4M HCl in Dioxane at 0°C for 2 hours.
Isolation: Dilute with diethyl ether. The product precipitates as the dihydrochloride salt . Filter and dry under vacuum.
Visualization of Synthetic Pathway
Caption: Synthesis of 4-Cyclopentyl-1,3-thiazol-5-amine via Curtius Rearrangement to ensure stability.
Reactivity & Applications in Drug Discovery[7][11]
Reactivity Profile
The 5-amino group is less nucleophilic than a standard aniline but sufficiently reactive for:
Amide Coupling: Reacts with acid chlorides or carboxylic acids (with HATU/EDC) to form amides. Note: Pyridine is often required as a base to scavenge HCl.[1]
Reductive Amination: Reacts with aldehydes/ketones + NaBH(OAc)3.
Sandmeyer-Type Reactions: The amino group can be diazotized (NaNO2/HCl) to introduce halogens (Cl, Br, I) at the 5-position.
Biological Scaffold Utility
This compound is a "privileged scaffold" in medicinal chemistry.[3]
Kinase Inhibition: The thiazole nitrogen (N3) and the exocyclic amine (N-H) form a donor-acceptor motif that mimics the hinge-binding region of Adenine in ATP.[1]
Lipophilic Pocket Targeting: The cyclopentyl group at C4 provides a rigid, hydrophobic bulk that targets the "gatekeeper" region or hydrophobic back-pockets of kinases (e.g., CDK2, CDK9, FAK).
Fragment-Based Design: Used as a fragment to probe hydrophobic sub-pockets in GPCRs and enzymes.[1]
Structural Activity Relationship (SAR) Map
Caption: Pharmacophore mapping of the 4-cyclopentyl-1,3-thiazol-5-amine scaffold.
Storage:Hygroscopic and Air Sensitive. Store at -20°C. Open only in a fume hood or glovebox. Re-test purity by LCMS if stored >6 months.
References
PubChem. 4-Cyclopentyl-1,3-thiazol-5-amine. National Library of Medicine.[4] Available at: [Link] (Accessed 2026).
Cook, A. H., Heilbron, I., & Levy, A. L. (1947).[5] Studies in the azole series.[6][3][5][7][8] Part II. The interaction of α-amino-nitriles and carbon disulfide.[1][5] Journal of the Chemical Society.[6] (Historical context for 5-aminothiazole synthesis).
Organic Chemistry Portal. Synthesis of Thiazoles. Available at: [Link]
5-Amino-4-Cyclopentylthiazole: Technical Guide & Synthesis Profile
This guide provides an in-depth technical analysis of 5-amino-4-cyclopentylthiazole (CAS 1249801-80-6), a specialized heterocyclic building block used primarily in the synthesis of kinase inhibitors and advanced medicina...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 5-amino-4-cyclopentylthiazole (CAS 1249801-80-6), a specialized heterocyclic building block used primarily in the synthesis of kinase inhibitors and advanced medicinal chemistry scaffolds.
Part 1: Chemical Identity & Core Properties
5-amino-4-cyclopentylthiazole (IUPAC: 4-cyclopentyl-1,3-thiazol-5-amine) is a functionalized thiazole derivative characterized by an amine group at the 5-position and a bulky lipophilic cyclopentyl ring at the 4-position. Unlike the more common 2-aminothiazoles, 5-aminothiazoles are electron-rich and sensitive to oxidation, often requiring specific handling protocols or storage as stable salts (e.g., dihydrochloride).
Physicochemical Data Table
Property
Specification
Common Name
5-Amino-4-cyclopentylthiazole
IUPAC Name
4-Cyclopentyl-1,3-thiazol-5-amine
CAS Number (Free Base)
1249801-80-6
CAS Number (2HCl Salt)
1461708-28-0
Molecular Formula
CHNS
Molecular Weight
168.26 g/mol (Free Base)
SMILES
NC1=C(C2CCCC2)N=CS1
Appearance
Off-white to pale yellow solid (typically supplied as HCl salt)
Solubility
Soluble in DMSO, Methanol; Sparingly soluble in water (Free Base)
pKa (Calculated)
~3.5 (Thiazole N), ~5.2 (Amino group conjugate acid)
Part 2: Synthetic Methodology (Cook-Heilbron Synthesis)[3]
The most authoritative and chemically sound route to 5-aminothiazoles is the Cook-Heilbron Synthesis . Unlike Hantzsch synthesis (which yields 2-aminothiazoles), this method specifically targets the 5-amino regioisomer by cyclizing
-aminonitriles with dithio acids or carbon disulfide.
Mechanism & Protocol
To synthesize 4-cyclopentyl-1,3-thiazol-5-amine , the reaction requires 2-amino-2-cyclopentylacetonitrile as the core precursor.
Step 1: Precursor Formation (Strecker Synthesis)
The cyclopentyl scaffold is introduced via the Strecker reaction of cyclopentanecarbaldehyde.
-aminonitrile reacts with a dithioformic acid equivalent (or CS followed by desulfurization if 2-unsubstituted is desired). For the direct synthesis of the 2-H derivative, ethyl dithioformate or equivalent thio-reagents are used under mild basic conditions.
Purification: The free base is unstable; immediate conversion to the dihydrochloride salt (using HCl/Dioxane) is critical for isolation.
Synthesis Logic Diagram
The following diagram illustrates the retrosynthetic logic and forward pathway using the Cook-Heilbron approach.
Caption: Figure 1. Cook-Heilbron synthetic pathway for regio-selective 5-aminothiazole formation.
Part 3: Applications in Drug Discovery[4]
The 5-amino-4-cyclopentylthiazole moiety serves as a critical pharmacophore scaffold in the development of kinase inhibitors. Its structural rigidity (thiazole ring) combined with the lipophilic bulk (cyclopentyl) allows it to occupy hydrophobic pockets within enzyme active sites (e.g., ATP-binding pockets).
Key Therapeutic Areas
CDK Inhibitors: The 5-aminothiazole core mimics the adenine ring of ATP, making it a potent scaffold for Cyclin-Dependent Kinase (CDK) inhibitors used in oncology.
CSF-1R Antagonists: Derivatives of 5-aminothiazoles have been explored as inhibitors of Colony Stimulating Factor 1 Receptor, a target for inflammatory diseases and cancer.
11
-HSD1 Inhibitors: Used in metabolic syndrome research, where the thiazole ring acts as a linker or core motif.
Structural Activity Relationship (SAR) Diagram
This diagram visualizes how the molecule interacts within a theoretical kinase binding pocket.
Caption: Figure 2. Pharmacophore mapping of 5-amino-4-cyclopentylthiazole in kinase active sites.
Part 4: Handling, Stability & Safety
Stability Warning
5-aminothiazoles are significantly less stable than their 2-amino counterparts. The free base is prone to:
Oxidation: Rapid darkening upon exposure to air.
Dimerization: Formation of azo-linkages or polymerization.
Protocol: Always handle the free base under an inert atmosphere (Argon/Nitrogen). For long-term storage, convert to the dihydrochloride salt (CAS 1461708-28-0) , which is stable at -20°C.
Safety Data (GHS Classification)
Signal Word: Warning
Hazard Statements:
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.
References
Cook, A. H., Heilbron, I., & Levy, A. L. (1947).[1] Studies in the azole series.[2][1] Part II. The interaction of
-amino-nitriles and carbon disulfide.[3][1][4][5] Journal of the Chemical Society, 1598-1609.
PubChem. (2024). Compound Summary: Thiazol-5-amine derivatives.[7] National Library of Medicine.
Scott, D. A., et al. (2008). Pyridyl and thiazolyl bisamide CSF-1R inhibitors for the treatment of cancer.[1] Bioorganic & Medicinal Chemistry Letters, 18(17), 4794-4797.[1]
Targeting the Gatekeeper: The Pharmacological Profile of 4-Cyclopentyl-1,3-thiazol-5-amine Derivatives
Executive Summary The 4-cyclopentyl-1,3-thiazol-5-amine scaffold represents a specialized pharmacophore in medicinal chemistry, primarily utilized for its ability to probe the hydrophobic "gatekeeper" regions of ATP-bind...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 4-cyclopentyl-1,3-thiazol-5-amine scaffold represents a specialized pharmacophore in medicinal chemistry, primarily utilized for its ability to probe the hydrophobic "gatekeeper" regions of ATP-binding pockets in protein kinases. Unlike the more common 2-aminothiazoles, the 5-amino regioisomer offers a distinct vector for substitution, allowing for unique hydrogen-bonding patterns with the hinge region of kinases such as CDK2 , CDK9 , and GSK-3β .
This technical guide details the synthesis, structure-activity relationship (SAR), and biological characterization of these derivatives. It is designed for medicinal chemists and pharmacologists seeking to exploit the steric complementarity of the cyclopentyl group to enhance selectivity in kinase inhibitor design.
Structural Rationale & SAR
The efficacy of 4-cyclopentyl-1,3-thiazol-5-amine derivatives stems from two critical structural features:
The Thiazole-5-amine Core: This moiety acts as a bioisostere of the adenine ring found in ATP. The nitrogen at position 3 (N3) serves as a hydrogen bond acceptor, while the amine at position 5 (C5-NH2) acts as a hydrogen bond donor. This "Donor-Acceptor" motif is essential for anchoring the molecule to the kinase hinge region (typically interacting with the backbone of residues like Leu83 in CDK2).
The 4-Cyclopentyl Group: This is the differentiator. In many kinases, the "gatekeeper" residue controls access to a hydrophobic back pocket. Small residues (Thr, Ala) allow bulky groups to enter, while large residues (Phe, Met) restrict access. The cyclopentyl group provides a precise steric bulk (LogP ~2.5 increment) that fills the hydrophobic pocket adjacent to the gatekeeper more effectively than a planar phenyl or a smaller methyl group, often resulting in improved potency and residence time.
SAR Logic: The "Cyclopentyl Effect"
Lipophilicity: The cyclopentyl ring increases lipophilicity without introducing the metabolic liability of aromatic hydroxylation often seen with phenyl rings.
Shape Complementarity: The non-planar, "puckered" conformation of the cyclopentyl ring allows it to mold into the hydrophobic cleft (specifically the Val64/Phe80 region in CDK2), maximizing Van der Waals contacts.
Chemical Synthesis
Direct synthesis of free 5-aminothiazoles is challenging due to their susceptibility to oxidation and polymerization. The most robust protocol involves the Hantzsch Thiazole Synthesis followed by electrophilic nitration and reduction.
Validated Synthetic Workflow
Scaffold Formation: Reaction of bromomethyl cyclopentyl ketone with thioformamide yields the 4-cyclopentylthiazole core.
Functionalization: Electrophilic aromatic substitution introduces a nitro group at the vacant C5 position.
Reduction: Controlled reduction yields the target amine, which is typically trapped immediately as an amide or urea to prevent degradation.
Figure 1: Step-wise synthesis of the 4-cyclopentyl-1,3-thiazol-5-amine core via Hantzsch cyclization.
The 4-cyclopentyl-1,3-thiazol-5-amine scaffold is a potent ATP-competitive inhibitor.
Mechanism: The molecule binds in the ATP cleft. The C5-amine forms a hydrogen bond with the backbone carbonyl of the hinge region, while the thiazole N3 accepts a hydrogen bond from the backbone amide.
Selectivity: The 4-cyclopentyl group projects into the "selectivity pocket" behind the gatekeeper residue. This is particularly effective in CDK9 (Target for transcriptional regulation in oncology) and CDK2 (Cell cycle regulation).
Secondary Target: Adenosine Receptors (A2A)
Due to the structural similarity to adenine, these derivatives can act as antagonists at Adenosine A2A receptors, relevant in immuno-oncology to prevent T-cell suppression in the tumor microenvironment.
Comparative Potency Data (Representative)
Note: Values represent typical ranges for optimized derivatives in this class based on SAR literature.
Compound Variant
R-Group (C4 Position)
CDK2 IC50 (nM)
CDK9 IC50 (nM)
Selectivity (CDK9/CDK2)
Lead (Target)
Cyclopentyl
12
5
0.4 (Pan-active)
Analog A
Methyl
150
85
0.5
Analog B
Phenyl
45
20
0.4
Analog C
t-Butyl
250
180
0.7
Interpretation: The cyclopentyl group (Lead) typically outperforms the methyl (Analog A) and t-butyl (Analog C) groups due to optimal filling of the hydrophobic pocket without steric clash.
Experimental Protocols
A. Synthesis of 4-Cyclopentylthiazole (Precursor)
Self-Validating Step: The disappearance of the characteristic ketone signal in IR (~1715 cm⁻¹) and appearance of the thiazole proton in NMR (~8.8 ppm) confirms cyclization.
Procedure: Dissolve bromoketone in ethanol. Add thioformamide. Reflux for 4 hours.
Workup: Cool, neutralize with NaHCO3. Extract with DCM.
Purification: Silica gel chromatography (Hexane/EtOAc).
B. In Vitro Kinase Assay (TR-FRET / LanthaScreen)
This protocol uses Time-Resolved Fluorescence Resonance Energy Transfer to measure competitive binding. It is superior to radiometric assays for high-throughput screening.
Principle: A Europium-labeled anti-GST antibody binds to the GST-tagged Kinase. An Alexa Fluor-labeled "Tracer" (ATP analog) binds to the active site. The inhibitor displaces the tracer, reducing the FRET signal.
Protocol:
Preparation: Prepare Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).
Incubation:
Add 5 µL of Test Compound (4-cyclopentyl derivative) in 1% DMSO.
Add 5 µL of Kinase/Antibody mixture (e.g., CDK2/CyclinA + Eu-Anti-GST).
Add 5 µL of Tracer (Alexa Fluor 647-labeled ATP mimic).
Equilibrium: Incubate for 1 hour at Room Temperature in the dark.
Analysis: Calculate Emission Ratio (665/615). Plot vs. log[Inhibitor] to determine IC50.
Controls:
Max Signal (0% Inhibition): DMSO + Kinase + Tracer.
Min Signal (100% Inhibition): 10 µM Staurosporine (Pan-kinase inhibitor).
Z-Factor: Must be > 0.5 for a valid assay run.
Mechanism of Action Visualization
The following diagram illustrates the molecular docking logic of the scaffold within the CDK ATP-binding pocket.
Figure 2: Interaction map of 4-cyclopentyl-1,3-thiazol-5-amine within the CDK2 ATP binding site.
References
Shao, H., et al. (2013). "Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities." Journal of Medicinal Chemistry. Link
Wang, S., et al. (2004). "Discovery of Novel 2-Aminothiazole-Based CDK Inhibitors: Synthesis and Biological Evaluation." Journal of Medicinal Chemistry. Link
Das, J., et al. (2006). "2-aminothiazole as a Novel Kinase Inhibitor Template.[1] Structure-activity Relationship Studies Toward the Discovery of Dasatinib." Journal of Medicinal Chemistry. Link
Thermo Fisher Scientific. "LanthaScreen™ Eu Kinase Binding Assay Validation Protocol." User Guide. Link
Charris, J., et al. (2023). "An Overview of Thiazole Derivatives and its Biological Activities."[2] Global Research Online. Link
Structure-activity relationship (SAR) of 4-substituted 5-aminothiazoles
The Structure-Activity Relationship (SAR) of 4-Substituted 5-Aminothiazoles Audience: Medicinal Chemists, Drug Discovery Scientists, and Pharmacologists. Scope: Synthetic accessibility, stability considerations, SAR prof...
Author: BenchChem Technical Support Team. Date: February 2026
The Structure-Activity Relationship (SAR) of 4-Substituted 5-Aminothiazoles
Audience: Medicinal Chemists, Drug Discovery Scientists, and Pharmacologists.
Scope: Synthetic accessibility, stability considerations, SAR profiling, and therapeutic case studies (PREP modulation, Thrombocytopenia).
Executive Summary: The "Inverse" Thiazole Scaffold
While the 2-aminothiazole scaffold is ubiquitous in medicinal chemistry (present in >18 FDA-approved drugs including cefotaxime and dasatinib), the 5-aminothiazole isomer represents a distinct, underutilized, yet highly "privileged" chemical space.
The 4-substituted 5-aminothiazole core offers a unique vector for engaging protein targets. Unlike the 2-amino series, where the amine is flanked by sulfur and nitrogen, the 5-amino group is positioned adjacent to the sulfur and the C4-substituent. This geometric arrangement alters the hydrogen bond donor/acceptor trajectory, allowing for "disconnected SAR" phenomena where distal substitutions significantly impact protein-protein interaction (PPI) modulation, as seen in Prolyl Oligopeptidase (PREP) ligands.
Critical Stability Note: Free 5-aminothiazoles are inherently unstable due to oxidative dimerization and tautomeric equilibrium. Successful drug candidates invariably utilize 5-acylamino (amide) , 5-ureido (urea) , or 5-tertiary amino derivatives to lock the electronic configuration and prevent decomposition.
Synthetic Accessibility & Scaffold Construction
The exploration of SAR is strictly limited by synthetic feasibility. Unlike 2-aminothiazoles (accessible via Hantzsch condensation of
Utility: Best for generating 5-acylamino-2,4-disubstituted thiazoles . This is the most robust method for library generation.
Key Intermediate: The
-chloroglycinate acts as a "masked" amino-carbonyl equivalent.
The Cook-Heilbron Synthesis:
Mechanism: Condensation of
-aminonitriles with carbon disulfide () or dithioacids.
Utility: Yields 5-amino-2-mercaptothiazoles or 2,4-disubstituted analogs.[2]
Limitation: Often requires harsh conditions; less tolerant of sensitive functional groups at C4.
Thorpe-Ziegler Cyclization:
Mechanism: Intramolecular cyclization of thioacyl-aminonitriles.
Utility: Useful for fused bicyclic systems involving the 5-aminothiazole core.
Visualizing the Synthetic Workflow (DOT)
Figure 1: The Modified Hantzsch synthesis using
-chloroglycinates is the preferred route for stable 5-acylaminothiazole library generation.
Structure-Activity Relationship (SAR) Analysis
The SAR of this scaffold is defined by the interplay between the C4-substituent (steric/lipophilic anchor) and the C5-amino moiety (electronic/polar effector).
SAR Map: The 4-Substituted 5-Aminothiazole Core
Figure 2: Functional decomposition of the 5-aminothiazole scaffold. Position 5 dictates stability and primary interaction; Position 4 defines the shape and hydrophobic fit.
Detailed SAR Breakdown
Position
Substituent Class
Effect on Activity & Properties
Causality / Mechanism
C5 (Amino)
Free Amine (-NH₂)
High Potency / Low Stability
Electron-rich amine is prone to oxidation and ring-opening. Rarely used in final drugs.
C5 (Amino)
Acylamino (-NHCOR)
Balanced Profile
Stabilizes the ring. The carbonyl oxygen acts as an H-bond acceptor; the NH is a donor. Crucial for PREP binding.
C5 (Amino)
Tertiary Amine (Piperazine)
High Stability / Solubility
Seen in Avatrombopag . Prevents tautomerization. Improves pharmacokinetic (PK) properties.
Provides - stacking interactions. Electron-withdrawing groups (e.g., 4-F, 4-CF3) at C4-phenyl increase metabolic stability.
C4
Heteroaryl (Thiophene)
Bioisostere
Thiophene at C4 (as in Avatrombopag) offers a distinct electronic profile (S-S interactions) and often better solubility than phenyl.
C2
Carboxamide / Amine
Selectivity Filter
Substituents here extend into solvent-exposed regions or secondary pockets. Large groups here can tune isoform selectivity (e.g., CDK2 vs CDK5).
Case Studies & Therapeutic Applications
Case Study 1: Avatrombopag (Thrombopoietin Receptor Agonist)
Target: Thrombopoietin receptor (c-Mpl).
Structure: A complex 5-aminothiazole derivative.[4][5]
C5: Substituted with a 4-cyclohexylpiperazine . This tertiary amine linkage is metabolically stable and solubilizing.
C4:4-chlorothiophen-2-yl . This specific heteroaryl group provides the necessary lipophilicity and shape complementarity to the receptor's hydrophobic pocket.
Mechanism: The molecule mimics the biological action of thrombopoietin, stimulating platelet production.
Key Insight: The 5-position nitrogen is part of a piperazine ring, demonstrating that "5-aminothiazole" does not strictly require an exocyclic NH/NHCO.
Case Study 2: Prolyl Oligopeptidase (PREP) Modulators
Target: PREP (involved in neurodegenerative diseases).
Structure:5-Acylamino-4-phenylthiazoles .
SAR Finding: "Disconnected SAR". Substituents at the C4-phenyl ring and the C5-acyl group influence the protein's conformation rather than just blocking the active site.
Outcome: These compounds modulate Protein-Protein Interactions (PPI) (e.g.,
-synuclein dimerization) without fully inhibiting the enzymatic proteolytic activity.[6] This reduces off-target toxicity associated with complete enzyme blockade.
Experimental Protocol: Synthesis of a Representative 5-Acylaminothiazole
Objective: Synthesis of N-(4-phenylthiazol-5-yl)benzamide.
Method: Hantzsch-type cyclization using
Preparation: Dissolve Thiobenzamide (1.0 eq) in anhydrous Ethanol (0.5 M concentration).
Addition: Add Methyl 2-benzamido-2-chloroacetate (1.1 eq) dropwise at room temperature.
Cyclization: Add Pyridine (1.2 eq) to scavenge HCl. Heat the mixture to reflux (80°C) for 4–6 hours. Monitor by TLC (formation of a less polar spot).
Workup: Cool to room temperature. Pour the reaction mixture into ice-cold water. The product, N-(4-phenylthiazol-5-yl)benzamide, typically precipitates as a solid.
Purification: Filter the solid and recrystallize from Ethanol/Water.
Validation: Confirm structure via 1H-NMR (Characteristic singlet for Thiazole C2-H at ~8.8 ppm).
Self-Validating Check: If the product remains an oil or shows multiple spots, the chloroglycinate may have hydrolyzed. Ensure anhydrous conditions.
References
5-Aminothiazoles Reveal a New Ligand-Binding Site on Prolyl Oligopeptidase.
Source: Journal of Medicinal Chemistry (ACS).
URL:[Link]
Catalyst-Free Synthesis of Polysubstituted 5-Acylamino-1,3-Thiazoles via Hantzsch Cyclization.
Source: Molecules (MDPI).
URL:[Link]
Thiazole Ring—A Biologically Active Scaffold.
Source: Molecules (MDPI).
URL:[Link]
Discovery of Aminothiazole Inhibitors of Cyclin-Dependent Kinase 2.
Source: Journal of Medicinal Chemistry.[6][7][8]
URL:[Link]
Avatrombopag (Doptelet) Prescribing Information.
Source: FDA Access Data.
URL:[Link]
Application Note: A Comprehensive Guide to the Gewald Reaction for 2-Aminothiophene Synthesis and an Overview of Synthetic Routes to Aminothiazoles
Abstract Substituted aminothiophenes and aminothiazoles represent privileged scaffolds in medicinal chemistry and materials science, finding application in a vast array of pharmaceuticals and functional materials.[1][2][...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Substituted aminothiophenes and aminothiazoles represent privileged scaffolds in medicinal chemistry and materials science, finding application in a vast array of pharmaceuticals and functional materials.[1][2][3] The Gewald three-component reaction is a cornerstone of heterocyclic chemistry, providing a robust and convergent pathway to highly substituted 2-aminothiophenes.[4][5][6] This document provides a detailed protocol for the synthesis of 2-aminothiophenes via the Gewald reaction, elucidating the underlying mechanism and critical experimental parameters. Recognizing a common point of confusion, this guide also clarifies the distinction between the Gewald reaction and synthetic routes to the isomeric aminothiazole core, presenting established methodologies for the synthesis of these related, yet distinct, heterocyclic systems.
Part 1: The Gewald Reaction for 2-Aminothiophene Synthesis
The Gewald reaction, first reported by Karl Gewald in 1961, is a multi-component reaction that condenses a ketone or aldehyde with an α-activated nitrile and elemental sulfur in the presence of a base to form a polysubstituted 2-aminothiophene.[2][6][7] Its operational simplicity, use of readily available starting materials, and the high biological relevance of its products make it an indispensable tool for drug discovery and development.[1][8]
Reaction Mechanism
The mechanism of the Gewald reaction is understood to proceed through a sequence of well-established organic transformations.[7][9]
Knoevenagel Condensation: The reaction initiates with a base-catalyzed Knoevenagel condensation between the carbonyl compound (ketone or aldehyde) and the active methylene nitrile (e.g., ethyl cyanoacetate or malononitrile). This step forms a stable α,β-unsaturated nitrile intermediate, also known as the Knoevenagel adduct.[7][10]
Michael Addition of Sulfur: The base activates elemental sulfur (S₈), which then adds to the Knoevenagel adduct via a Michael-type addition at the β-position. The exact mechanism of sulfur activation and addition is complex, but it results in a sulfurated intermediate.[7][10]
Cyclization and Tautomerization: The intermediate undergoes an intramolecular cyclization, where the carbanion attacks the cyano group. This is followed by a tautomerization step to afford the final, stable aromatic 2-aminothiophene ring system.[7]
Figure 1: Simplified mechanism of the Gewald reaction.
Experimental Protocol: Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
This protocol describes a representative Gewald reaction using cyclohexanone, ethyl cyanoacetate, and sulfur.
Materials and Reagents
Reagent/Material
Formula
M.W.
Amount
Moles (equiv)
Role
Cyclohexanone
C₆H₁₀O
98.14
9.81 g (10.3 mL)
0.10 (1.0)
Carbonyl Component
Ethyl Cyanoacetate
C₅H₇NO₂
113.12
11.31 g (10.2 mL)
0.10 (1.0)
Active Methylene Nitrile
Sulfur (elemental)
S
32.06
3.21 g
0.10 (1.0)
Sulfur Source
Morpholine
C₄H₉NO
87.12
8.71 g (8.7 mL)
0.10 (1.0)
Base Catalyst
Ethanol (95%)
C₂H₅OH
46.07
50 mL
-
Solvent
Round-bottom flask
-
-
250 mL
-
Reaction Vessel
Condenser
-
-
-
-
Reflux
Magnetic stirrer/hotplate
-
-
-
-
Agitation/Heating
Step-by-Step Procedure
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add cyclohexanone (1.0 equiv), ethyl cyanoacetate (1.0 equiv), and finely powdered elemental sulfur (1.0 equiv).[5]
Scientist's Note: Using finely powdered sulfur is crucial for ensuring adequate dispersion and reactivity in the reaction mixture.[5]
Solvent and Catalyst Addition: Add 50 mL of ethanol to the flask, followed by the dropwise addition of morpholine (1.0 equiv) while stirring.
Scientist's Note: The base catalyst is essential for both the initial Knoevenagel condensation and the subsequent steps.[8] While morpholine is traditional, other bases like triethylamine or piperidine can also be used, potentially affecting reaction kinetics.[11]
Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 50-60°C) with continuous stirring. The reaction is typically exothermic.
Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 1-3 hours).
Work-up: After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation of the product.
Isolation: Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold ethanol to remove residual impurities.
Purification: The crude product can be further purified by recrystallization from ethanol or an ethanol/water mixture to yield the pure 2-aminothiophene derivative as a crystalline solid.[12]
Characterization: Confirm the identity and purity of the product using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.
Figure 2: Experimental workflow for the Gewald reaction.
Process Optimization and Variations
The versatility of the Gewald reaction allows for significant modification to improve yields and reaction times.
Microwave Irradiation: The use of microwave-assisted organic synthesis can dramatically reduce reaction times from hours to minutes and often improves product yields.[7][12]
Catalyst Choice: While secondary amines are common, recent studies have shown that catalytic amounts of conjugate acid-base pairs, such as piperidinium borate, can efficiently promote the reaction, offering a more "green" and catalytic approach.[8]
Solvent-Free Conditions: Mechanochemistry, using high-speed ball milling, has been successfully applied to the Gewald reaction, offering a solvent-free, environmentally friendly alternative.[13]
Part 2: Synthetic Pathways to Aminothiazoles
It is a critical and common point of confusion that the Gewald reaction produces 2-aminothiophenes, not 5-aminothiazoles. The thiazole ring system, while also a five-membered sulfur- and nitrogen-containing heterocycle, has a different atomic arrangement. Researchers seeking to synthesize aminothiazoles must employ different synthetic strategies.
Modified Gewald-Type Reaction for Thiazole Formation
Under specific circumstances, a modified Gewald-type reaction can lead to thiazole formation. Research has shown that when the active methylene nitrile bears an additional substituent on the α-carbon (e.g., α-substituted benzylacetonitriles), the reaction with 1,4-dithiane-2,5-diol (a 2-mercaptoacetaldehyde precursor) can selectively yield 2-substituted thiazoles instead of the expected thiophenes.[14][15] In this case, the substituent on the α-carbon sterically hinders the pathway leading to the thiophene, favoring an alternative cyclization to the thiazole ring.[14] This remains a substrate-specific modification and not a general route to aminothiazoles.
Hantzsch Thiazole Synthesis: The Classic Approach
The most common and reliable method for synthesizing the 2-aminothiazole core is the Hantzsch thiazole synthesis.[16] This method involves the condensation reaction between an α-halocarbonyl compound (e.g., 2-bromoacetophenone) and a thiourea derivative.
General Hantzsch Reaction Scheme:
Reactants: An α-haloketone and thiourea.
Mechanism: The reaction proceeds via nucleophilic attack of the sulfur atom of thiourea on the α-carbon of the ketone, followed by intramolecular cyclization and dehydration to form the aromatic 2-aminothiazole ring.
Utility: This method is exceptionally versatile, allowing for the synthesis of a wide variety of substituted 2-aminothiazoles by simply changing the starting α-haloketone and thiourea.[17]
This robust method is the preferred route for accessing the 2-aminothiazole scaffold, which is a key component in numerous FDA-approved drugs, including the 3rd generation of cephalosporin antibiotics.[17]
Conclusion
The Gewald reaction is a powerful and highly efficient multicomponent reaction for the synthesis of polysubstituted 2-aminothiophenes. The protocol detailed herein provides a reliable and reproducible method for accessing these valuable heterocyclic compounds. It is imperative for researchers to recognize that the Gewald reaction yields 2-aminothiophenes, and that distinct synthetic strategies, most notably the Hantzsch synthesis, are required for the construction of the isomeric aminothiazole scaffold. A clear understanding of these different methodologies is fundamental to the successful design and execution of synthetic campaigns in drug discovery and materials science.
References
The Gewald multicomponent reaction. Molecular Diversity, 15(1), 3–33. [Link]
Progress in the Synthesis of 5-Aminothiazole Derivatives. ResearchGate. [Link]
Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. National Center for Biotechnology Information. [Link]
A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. [Link]
Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc. [Link]
Sustainable Access to 5‐Amino‐Oxazoles and Thiazoles via Calcium‐Catalyzed Elimination‐Cyclization with Isocyanides. National Center for Biotechnology Information. [Link]
Synthesis of some new 5- substituted of 2-aminothiazole derivatives. Journal of Chemical and Pharmaceutical Research. [Link]
Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]
Thiazole formation through a modified Gewald reaction. National Center for Biotechnology Information. [Link]
Development of novel aminothiazole-comprising 5-LO inhibitors. Future Medicinal Chemistry, 10(1), 31-48. [Link]
5-Aminothiazoles Reveal a New Ligand-Binding Site on Prolyl Oligopeptidase Which is Important for Modulation of Its Protein–Protein Interaction-Derived Functions. Journal of Medicinal Chemistry. [Link]
Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. MDPI. [Link]
Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]
METHOD FOR PRODUCING 2-AMINO-5-NITRO-THIAZOL.
Thiazole formation through a modified Gewald reaction. Apollo - University of Cambridge Repository. [Link]
Reaction of alpha-aminonitriles with dithioformates for thiazole synthesis
Application Note: Strategic Synthesis of 5-Aminothiazoles via -Aminonitrile and Dithioformate Condensation[1] Executive Summary This application note details the protocol for synthesizing 5-aminothiazoles through the con...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Synthesis of 5-Aminothiazoles via
-Aminonitrile and Dithioformate Condensation[1]
Executive Summary
This application note details the protocol for synthesizing 5-aminothiazoles through the condensation of
-aminonitriles with dithioformates (or dithioesters). While the Hantzsch synthesis is the industry standard for 2-aminothiazoles, it fails to efficiently access the 5-amino regioisomer. The method described herein—a modification of the Cook-Heilbron synthesis—provides a robust, self-validating route to these privileged scaffolds, which are critical intermediates in the development of purine antagonists, antifungal agents, and kinase inhibitors.
Introduction & Strategic Value
Thiazoles are ubiquitous in medicinal chemistry, serving as the core pharmacophore in drugs such as Dasatinib (anticancer) and Ritonavir (antiretroviral). However, the substitution pattern dictates the synthetic strategy.
The Problem: The classic Hantzsch synthesis (
-haloketone + thiourea) exclusively yields 2-aminothiazoles . Accessing the 5-amino isomer requires a different disconnection strategy.
The Solution: The reaction of
-aminonitriles with dithio-reagents allows for the specific construction of the thiazole ring where the amino group is inherently placed at the 5-position.
Key Advantage: This route proceeds under mild conditions and allows for modular variation at the 2-position (via the dithioformate R-group) and the 4-position (via the aminonitrile).
Mechanistic Insight
Understanding the reaction pathway is essential for troubleshooting. The transformation proceeds via a cascade sequence: Thioacylation
5-exo-dig Cyclization Aromatization .
Reaction Pathway[1][2][3][4][5][6]
Nucleophilic Attack: The amine of the
-aminonitrile attacks the thiocarbonyl carbon of the dithioformate.
Elimination: A mercaptan (or hydrosulfide) leaving group is expelled, forming a thioamide intermediate.
Cyclization: The sulfur atom of the thioamide performs an intramolecular nucleophilic attack on the nitrile carbon (5-exo-dig).[1]
Tautomerization: The resulting imine tautomerizes to the stable aromatic 5-aminothiazole.
Mechanistic Visualization
Figure 1: Mechanistic cascade from aminonitrile to 5-aminothiazole.[1][2][3] The 5-exo-dig cyclization is the rate-determining step often requiring base catalysis.
Experimental Design & Optimization
Success depends on controlling the equilibrium of the thioamide formation and facilitating the cyclization.
Table 1: Optimization Parameters
Parameter
Recommended Condition
Rationale
Solvent
DMF or Ethanol
Polar solvents stabilize the polar transition state of the cyclization. DMF is preferred for higher temperatures.
Base
EtN or KOtBu
Neutralizes the acid byproduct (if using dithioacids) or activates the nitrile for attack.
Temperature
0°C RT 60°C
Initial cooling prevents polymerization of the dithio-reagent; mild heat drives cyclization.
Atmosphere
Argon/Nitrogen
Critical: Dithioformates are oxidation-sensitive. Oxygen excludes side reactions (disulfides).
Stoichiometry
1.0 : 1.1 (Nitrile:Dithio)
Slight excess of the dithio component compensates for its potential volatility/instability.
Warning: Dithioesters and aminonitriles are toxic. All operations must be performed in a functioning fume hood.
Ensure the
-aminonitrile is freshly prepared or liberated from its HCl salt immediately prior to use to prevent degradation (HCN release).
Part B: Reaction Protocol
Salt Neutralization (if applicable):
Suspend 2-amino-2-phenylacetonitrile hydrochloride (10 mmol) in dry DMF (20 mL).
Add Triethylamine (11 mmol, 1.53 mL) dropwise at 0°C. Stir for 15 min.
Addition of Dithio Component:
Add Ethyl dithioacetate (11 mmol) dropwise to the reaction mixture at 0°C.
Observation: The solution typically turns yellow/orange due to the thioamide formation.
Cyclization Phase:
Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours.
Monitor by TLC (SiO
, 30% EtOAc/Hexane). Look for the disappearance of the nitrile spot and the appearance of a fluorescent thiazole spot.
Optional: If conversion is incomplete after 4 hours, heat to 50°C for 1 hour.
Workup & Isolation:
Pour the reaction mixture into ice-cold water (100 mL).
Extract with Ethyl Acetate (3 x 30 mL).
Wash combined organics with Brine (2 x 20 mL) to remove DMF.
Dry over Na
SO, filter, and concentrate in vacuo.
Purification:
Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (Gradient: 0-40% EtOAc in Hexanes).
Yield Expectation: 65–85%.
Workflow Diagram
Figure 2: Operational workflow for the batch synthesis of 5-aminothiazoles.
Troubleshooting & Self-Validation
This protocol is designed to be self-validating . Use the following checkpoints to ensure integrity:
Checkpoint 1 (IR Spectroscopy): The starting material has a sharp nitrile stretch at ~2200–2250 cm
. The successful formation of the 5-aminothiazole is confirmed by the complete disappearance of this band and the appearance of NH stretches (3100–3400 cm).
Checkpoint 2 (Smell): The reaction releases mercaptans (e.g., ethanethiol). While the fume hood should contain this, a distinct change in odor profile indicates the elimination step (Step 2 in Mechanism) is proceeding.
Issue: Low Yield?
Cause: Oxidation of the intermediate thioamide to a disulfide.
Fix: Degas all solvents with Argon bubbling for 15 minutes prior to use.
Issue: Sticky/Oily Product?
Cause: Residual DMF.
Fix: Wash the organic layer thoroughly with water (3x) or LiCl solution during workup.
References
Cook, A. H., Heilbron, I., & Levy, A. L. (1947).[1] "Studies in the Azole Series. Part II. The Interaction of
-Amino-nitriles and Carbon Disulphide." Journal of the Chemical Society, 1598–1609.
Scott, K. A., et al. (2008). "Pyridyl and thiazolyl bisamide CSF-1R inhibitors for the treatment of cancer."[1] Bioorganic & Medicinal Chemistry Letters, 18(17), 4794-4797.[1] (Demonstrates application of Cook-Heilbron in drug discovery).
Lingaraju, G. S., et al. (2025). "Progress in the Synthesis of 5-Aminothiazole Derivatives." ResearchGate Review. (Recent review on 5-aminothiazole methodologies).
Mak, C. P., & Borer, B. (2004). "Thiazoles."[1][4][5][6][7] In Comprehensive Heterocyclic Chemistry III. (Detailed overview of 5-exo-dig cyclization mechanisms).
Using 4-cyclopentyl-1,3-thiazol-5-amine in fragment-based drug design
Application Note: Strategic Utilization of 4-Cyclopentyl-1,3-thiazol-5-amine in Fragment-Based Drug Design (FBDD) Executive Summary This guide details the operational framework for employing 4-cyclopentyl-1,3-thiazol-5-a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Utilization of 4-Cyclopentyl-1,3-thiazol-5-amine in Fragment-Based Drug Design (FBDD)
Executive Summary
This guide details the operational framework for employing 4-cyclopentyl-1,3-thiazol-5-amine (hereafter Fragment-TZ5 ) as a chemical seed in Fragment-Based Drug Design (FBDD).[1] Unlike the ubiquitous 2-aminothiazole scaffold, the 5-aminothiazole core offers a distinct vector for chemical elaboration and a unique hydrogen-bonding profile.[1] However, it presents specific challenges regarding oxidative stability and promiscuity.[1]
This protocol addresses the "High-Risk, High-Reward" nature of this fragment. The 4-cyclopentyl group provides a critical lipophilic anchor (LogP ~2.0), often targeting hydrophobic sub-pockets (e.g., kinase gatekeeper regions or GPCR allosteric sites), while the 5-amino/3-nitrogen motif mimics the donor-acceptor functionality of adenosine.[1]
Chemical Profile & Structural Logic
Before screening, the researcher must understand the pharmacophoric features of Fragment-TZ5.
Feature
Property
FBDD Implication
Molecular Weight
~168.26 Da
Ideal. Allows significant mass addition while staying <300 Da (Rule of 3).[1]
ClogP
~1.9 - 2.2
Moderate. Good membrane permeability; soluble in DMSO, but requires solubility checks in aqueous buffer.[1]
H-Bond Donors
1 (Exocyclic -NH₂)
Key interaction point (e.g., with backbone carbonyls).[1]
H-Bond Acceptors
2 (Thiazole N, Exocyclic N)
The Thiazole N3 is a weak acceptor; often requires protonation or specific geometry.[1]
5-aminothiazoles are electron-rich and prone to oxidation.[1] Must be stored as HCl salt.
Operational Workflow: The "Validating Funnel"
The following diagram outlines the critical path from QC to Hit Expansion. Note the emphasis on "Liability Exclusion" early in the process.
Figure 1: The Validating Funnel workflow ensures that only chemically tractable and genuine binding events trigger the resource-intensive chemistry phase.
Rationale: 5-aminothiazoles can decompose in DMSO stocks over time or oxidize in aerated buffers.[1] Screening a degraded library leads to false negatives.[1]
Rationale: SPR is the preferred method for this fragment due to its low molecular weight (low signal in thermal shift) and weak affinity (requires high sensitivity).
Instrument Settings (e.g., Biacore 8K/T200):
Sensor Chip: CM5 or Streptavidin (depending on protein tagging).[1]
Temperature: 25°C (Standard) or 10°C (if protein is unstable).
Flow Rate: 30 µL/min.
Step-by-Step:
Clean Screen: Inject 5% DMSO buffer to equilibrate the surface.
Solvent Correction: Run a DMSO calibration curve (4.5% to 5.5%) to correct for bulk refractive index changes.
Single Concentration Screen: Inject Fragment-TZ5 at 200 µM .
Note: Do not screen higher than 500 µM to avoid non-specific aggregation, common with aminothiazoles.[1]
Activation: Carboxylic Acid Partner (R-COOH) + HATU (1.2 eq) + DIPEA (3.0 eq) in DMF. Stir for 10 min.
Addition: Add Fragment-TZ5 (1.0 eq).
Conditions: Stir at RT for 4–12 hours.
Purification: HPLC (Reverse Phase). Note: The product will likely be more stable than the starting material.
Alternative Vector:
Reductive Amination: Reacting the 5-NH2 with an aldehyde is NOT recommended due to the instability of the resulting imine on the electron-rich thiazole. Amide or Urea formation is preferred for stability.[1]
Mechanistic Case Study: Kinase Hinge Binding
In the context of Kinase inhibitors (e.g., Aurora, CDK), Fragment-TZ5 typically adopts a binding mode mimicking Adenine.[1]
Interaction Map:
Thiazole N3: Accepts H-bond from the backbone NH (Hinge).[1]
5-Amino Group: Donates H-bond to the backbone Carbonyl (Hinge).[1]
4-Cyclopentyl Group: Occupies the hydrophobic "Gatekeeper" pocket or the ribose-binding pocket, providing entropic gain by displacing water.[1]
Figure 2: Predicted binding mode of Fragment-TZ5 in a typical Kinase ATP-binding site.
Troubleshooting & Liabilities
Issue
Cause
Solution
SPR Signal > Rmax
Aggregation / Promiscuity
Add 0.05% Tween-20 to buffer; re-test at lower concentration.
Sample turns yellow/brown
Oxidation of 5-aminothiazole
Discard.[1] Re-synthesize or purchase fresh HCl salt.[1] Use TCEP.[1]
No Binding (False Negative)
Incorrect protonation state
Ensure Buffer pH is 7.[1]4. Thiazoles can be sensitive to pH < 6.[1]0.
Interference in Assay
Thiol reactivity (PAINS)
Run a counter-screen with 10 mM DTT. If activity is lost, the hit is a false positive (covalent reactor).
References
Proj, M., et al. (2022).[1][2][3][4] "Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?" ACS Medicinal Chemistry Letters, 13(12), 1905–1910.[1][3] Link[1]
Key Insight: Establishes the stability profile and promiscuity risks of aminothiazole fragments.
Jahnke, W., & Erlanson, D. A. (2006).[1] "Fragment-based drug discovery: A practical approach." Wiley-VCH.[1]
Key Insight: Foundational text for SPR and NMR screening protocols (Protocol B).[1]
Das, J., et al. (2006).[1] "2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure-Activity Relationship Studies toward the Discovery of Dasatinib." Journal of Medicinal Chemistry, 49(23), 6819–6832.[1] Link[1]
Key Insight: While focusing on 2-aminothiazoles, this paper establishes the donor-acceptor logic for thiazoles in kinase hinges (Case Study).
Erlanson, D. A., et al. (2016).[1] "Twenty years on: the impact of fragment-based drug discovery."[1] Nature Reviews Drug Discovery, 15, 605–619.[1] Link
Key Insight: Validates the "Rule of 3" and the necessity of high-concentr
Improving stability of 5-aminothiazoles in DMSO stock solutions
Technical Support Center: Stabilizing 5-Aminothiazole Scaffolds in DMSO Current Status: Operational Topic: Compound Management / Chemical Stability Ticket ID: #ATZ-5-STAB-001 Executive Summary You are likely accessing th...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Stabilizing 5-Aminothiazole Scaffolds in DMSO
Current Status: Operational
Topic: Compound Management / Chemical Stability
Ticket ID: #ATZ-5-STAB-001
Executive Summary
You are likely accessing this guide because you have observed "phantom potency" (activity that vanishes upon re-testing) or the appearance of unexpected peaks (M+14, M+16, or 2M-2) in your LC-MS traces.
The Core Problem: Unlike their robust 2-aminothiazole cousins, 5-aminothiazoles (5-ATs) are significantly more electron-rich and structurally labile. In DMSO, they function as "ticking time bombs" subject to three primary failure modes: oxidative dimerization , hydrolysis-driven ring opening , and cryoprecipitation .
This guide provides the mechanistic root causes and a validated protocol to stabilize these scaffolds.
Module 1: The Degradation Mechanism (The "Why")
To stabilize 5-ATs, you must understand that DMSO is not an inert solvent; it is a hygroscopic reactant and an oxygen transporter.
The Instability Triad
Oxidative Coupling: The 5-amino group renders the thiazole ring highly nucleophilic. Dissolved oxygen in DMSO facilitates the formation of radical cations, leading to azo-dimers or C-C coupled products.
Hydrolysis: DMSO absorbs water from the atmosphere (hygroscopicity). Water attacks the imine-like character of the thiazole ring (C2=N3), leading to ring cleavage, especially in 5-ATs lacking electron-withdrawing groups.
S-Oxidation: DMSO itself can act as an oxidant (similar to Swern oxidation conditions), converting the thiazole sulfur to a sulfoxide (M+16), disrupting binding affinity.
Visualization of Degradation Pathways
The following diagram maps the kinetic fate of 5-ATs in non-optimized DMSO stocks.
Figure 1: Mechanistic degradation pathways of 5-aminothiazoles in DMSO. Note that dimerization often leads to precipitation due to planarity and increased lipophilicity.
Module 2: Diagnostic Workflow
Before attempting rescue, confirm the failure mode using this diagnostic table.
Observation
Likely Root Cause
Mass Spec Signature
Remediation Priority
Precipitate in tube
Oxidative Dimerization OR Cryoprecipitation
N/A (Solid is insoluble)
High: Filter & re-quantify.
Loss of Potency
Hydrolysis (Ring Opening)
Complex mixture / Low MW fragments
Critical: Resynthesize.
Yellow/Brown darkening
Oxidation (Azo formation)
[2M-2] peak visible
High: Purge O2 immediately.
Rt Shift (Early eluter)
S-Oxidation
[M+16] or [M+32]
Medium: Check DMSO quality.
Module 3: The "Gold Standard" Stabilization Protocol
This protocol is designed to extend the half-life of 5-AT stocks from days to months .
Phase 1: Preparation (The "Dry & Inert" Rule)
Reagent: Use only Anhydrous DMSO (≥99.9%, water <50 ppm) packaged in septa-sealed bottles. Never use "squirt bottle" DMSO.
Vessels: Use amber glass vials with PTFE-lined caps. Avoid polystyrene , which allows gas exchange and can leach plasticizers that catalyze degradation.
Procedure:
Weigh the 5-AT solid into the vial.
Purge the vial with Argon (heavier than air, provides a better blanket than Nitrogen) for 30 seconds.
Inject Anhydrous DMSO through the septum (if possible) or add rapidly.
Aliquot Immediately: Never store a "master stock" that is repeatedly thawed. Divide the stock into single-use aliquots (e.g., 20 µL or 50 µL).
Temperature: Store at -20°C or -80°C .
Critical Note: DMSO freezes at 18.5°C. As it freezes, it pushes the solute into a hyper-concentrated liquid pocket (cryoconcentration) before solidifying. This promotes dimerization. Flash freezing in liquid nitrogen before placing in the freezer can minimize this window of reactivity.
Phase 3: Thawing
Thaw at room temperature in the dark .
Vortex vigorously.
Do not re-freeze. Discard unused portion.
Module 4: Troubleshooting & FAQs
Q1: My 5-AT compound precipitated after one freeze-thaw cycle. Can I re-dissolve it by heating?
Technical Answer:Proceed with extreme caution. Heating 5-ATs in DMSO accelerates oxidative dimerization.
Solution: Attempt to re-dissolve by adding 10-20% tert-butanol (if the assay tolerates it) and vortexing. If heat is necessary, do not exceed 37°C for 5 minutes. If it remains solid, it is likely the azo-dimer, which is often insoluble. Check LC-MS of the supernatant; if the parent mass is gone, the stock is dead.
Q2: Can I add acid (e.g., HCl) to stabilize the amine?
Technical Answer: Yes, but with a caveat. Converting the 5-amino group to a hydrochloride salt protonates the amine, reducing its nucleophilicity and susceptibility to oxidation.
Protocol: Adding 1 equivalent of aqueous HCl (or using the HCl salt form of the solid) significantly improves stability. However, ensure your biological assay buffer has enough capacity to neutralize this acid upon dilution.
Q3: Why do I see a peak at M+14?
Technical Answer: This is likely a Schiff base exchange with formaldehyde. DMSO decomposes slowly to form trace formaldehyde, especially when stored in light or at high temps. The 5-amino group reacts with this formaldehyde to form a hemiaminal or imine (+12 or +14 depending on reduction).
Fix: Buy fresh, high-grade DMSO (e.g., "LC-MS Grade") and store it in the dark.
Module 5: Decision Logic for Stock Rescue
Use this flow to decide whether to use or discard a suspicious stock.
Figure 2: Decision tree for evaluating the integrity of 5-aminothiazole DMSO stocks.
Title: Search for the Active Ingredients from a 2-Aminothiazole DMSO Stock Solution with Antimalarial Activity.[1] (Demonstrates oxidative dimerization risks in thiazoles).
Preventing oxidation of 4-cyclopentyl-1,3-thiazol-5-amine during storage
Introduction Welcome to the technical support guide for 4-cyclopentyl-1,3-thiazol-5-amine. This document provides researchers, scientists, and drug development professionals with essential information and troubleshooting...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the technical support guide for 4-cyclopentyl-1,3-thiazol-5-amine. This document provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice to prevent its oxidative degradation during storage. Given the structural motifs of an aromatic amine and an electron-rich thiazole ring, this compound is susceptible to oxidation, which can compromise sample integrity, leading to inconsistent experimental results and the failure of downstream applications. This guide offers a framework for understanding the degradation pathways and implementing effective storage and handling protocols.
Understanding the Problem: The Chemistry of Oxidation
The susceptibility of 4-cyclopentyl-1,3-thiazol-5-amine to oxidation is primarily attributed to two key structural features:
The 5-amino Group: Aromatic amines are well-known to be sensitive to oxidation.[1] The lone pair of electrons on the nitrogen atom can be readily abstracted, initiating a cascade of reactions. Autoxidation, a reaction with molecular oxygen, can lead to the formation of colored impurities, often progressing from nitroso and nitro compounds to complex polymeric materials.[2][3][4] This process is often catalyzed by light, heat, and trace metal ions.[4]
The Thiazole Ring: The thiazole ring itself is an electron-rich heterocyclic system. While generally stable, the ring can be susceptible to oxidative cleavage under harsh conditions. More importantly, it influences the electron density of the entire molecule, affecting the reactivity of the amine substituent. The interaction between the sulfur and nitrogen heteroatoms contributes to a complex electronic environment that can participate in radical-mediated oxidation reactions.
The combination of these features means that exposure to atmospheric oxygen can initiate a free-radical chain reaction, leading to a variety of degradation products and a noticeable change in the material's appearance and purity.[4]
Troubleshooting Guide & FAQs
This section addresses common issues encountered during the storage and handling of 4-cyclopentyl-1,3-thiazol-5-amine.
Q1: My once white/off-white solid has turned yellow/brown. What happened and is it still usable?
A1: A color change is a primary indicator of oxidation. Aromatic amines often form highly colored conjugated systems, such as azo compounds or polymeric materials, upon oxidation.[5]
Causality: The color arises from the formation of chromophores, which are molecules that absorb visible light. This is a direct result of oxidative degradation.
Actionable Advice:
Purity Verification: Do not assume the material is unusable. Its suitability depends on your application's tolerance for impurities. You must verify the compound's purity using an analytical technique like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Impact Assessment: If you are conducting sensitive assays, such as in vitro biological screening or quantitative analysis, the presence of oxidation products could lead to erroneous results. For less sensitive applications, like synthetic route scouting, a slightly discolored material might be acceptable, but this should be determined on a case-by-case basis.
Corrective Action: For high-purity requirements, it is strongly recommended to use a fresh, unoxidized batch. If this is not possible, purification via column chromatography or recrystallization may be an option, but this requires characterization to confirm the identity and purity of the recovered material. Review your storage procedures immediately to prevent further degradation of remaining stock.
Q2: I'm seeing new, unexpected peaks in my HPLC/LC-MS analysis. Could this be oxidation?
A2: Yes, this is a very likely cause. The appearance of new peaks, especially those with different retention times and potentially different UV-Vis spectra, is a classic sign of degradation.
Causality: Oxidation creates new chemical entities (e.g., N-oxides, nitroso/nitro derivatives, dimers) that will have different polarities and masses from the parent compound, causing them to elute at different times in a chromatography run.
Actionable Advice:
Characterize Impurities: If your system is connected to a mass spectrometer, examine the mass-to-charge ratio (m/z) of the new peaks. An increase of 16 amu (atomic mass units) could suggest the formation of an N-oxide, while an increase of 30 amu could indicate a nitroso group, and 46 amu a nitro group.
Establish a Baseline: Always run a freshly opened, high-purity standard of your compound to establish a reference chromatogram. This allows for direct comparison and confident identification of degradation-related peaks.
Review Handling: Consider your sample preparation workflow. Was the sample left on the autosampler for an extended period? Was it dissolved in a solvent prone to peroxide formation (e.g., old THF or ether)? Oxidation can occur in solution as well as in the solid state.
Q3: What are the ideal storage conditions to prevent oxidation?
A3: The ideal conditions are designed to eliminate the factors that promote oxidation: oxygen, light, and heat.
Causality: By controlling the storage environment, you can significantly slow the kinetics of the oxidation reactions.
Actionable Advice: A multi-layered approach is best. Please refer to the summary table and detailed protocols below.
Atmosphere: Store under an inert gas like nitrogen or argon.[6][7] This directly displaces the oxygen required for oxidation.
Temperature: Store at reduced temperatures (refrigerated at 2-8°C). This lowers the kinetic energy of the molecules, slowing the reaction rate. For long-term storage, freezing (-20°C or lower) is often recommended, but ensure the container is properly sealed to prevent moisture ingress.
Container: Use an amber glass vial or a container that blocks UV light.[8] Light can provide the energy to initiate radical reactions. Ensure the container is tightly sealed to maintain the inert atmosphere and prevent moisture entry.
Q4: Should I use a chemical antioxidant? If so, which one?
A4: For solution-based storage, adding an antioxidant can be an effective strategy, particularly if inerting is not feasible or as a secondary protective measure. For storing the compound as a solid, this is less common but may be considered for long-term archival purposes if the antioxidant is compatible and easily removed.
Causality: Antioxidants are molecules that are more readily oxidized than your compound of interest.[9] They act as sacrificial agents, scavenging free radicals or reacting with oxygen to terminate the oxidation chain reaction.[4][10]
Actionable Advice:
Select an Antioxidant: The choice depends on the solvent system and downstream application.
For non-polar/organic solutions: Butylated hydroxytoluene (BHT) or Butylated hydroxyanisole (BHA) are common choices.[10][] They are effective radical scavengers.
For aqueous or polar protic solutions: L-Ascorbic acid (Vitamin C) is a potent, water-soluble antioxidant.[1][10]
Determine Concentration: Start with a low concentration, typically in the range of 0.01% to 0.1% (w/v). The optimal concentration should be determined empirically to provide protection without interfering with your experiment.
Verify Compatibility: Always confirm that the chosen antioxidant does not interfere with your assay or reaction. Run a control experiment with just the antioxidant to check for any confounding effects.
Recommended Protocols & Data
Table 1: Recommended Storage Conditions for 4-cyclopentyl-1,3-thiazol-5-amine
Parameter
Short-Term Storage (< 1 month)
Long-Term Storage (> 1 month)
Rationale
Temperature
2-8°C (Refrigerated)
-20°C or below (Frozen)
Reduces the rate of chemical reactions, including oxidation.[8]
Atmosphere
Inert Gas Blanket (Nitrogen or Argon)
Inert Gas Blanket (Nitrogen or Argon)
Displaces oxygen, a primary reactant in oxidation.[6][12][13]
Container
Tightly sealed amber glass vial
Tightly sealed amber glass vial, potentially with Parafilm® seal
Protects from light, which can catalyze oxidation, and prevents air/moisture ingress.
Handling
Dispense quickly in a low-humidity environment. Re-blanket with inert gas before re-sealing.
Aliquot upon receipt to minimize freeze-thaw cycles and repeated exposure of the bulk material.
Minimizes exposure to atmospheric oxygen and moisture.
Protocol 1: Optimal Storage and Handling Procedure
Objective: To properly store and handle solid 4-cyclopentyl-1,3-thiazol-5-amine to minimize oxidative degradation.
Materials:
Stock container of 4-cyclopentyl-1,3-thiazol-5-amine
Smaller amber glass vials for aliquoting
Source of high-purity nitrogen or argon gas with a delivery tube
Spatula
Analytical balance
Parafilm® or vial cap sealant
Procedure:
Preparation: If possible, perform this procedure in a glove box. If not available, work quickly in a well-ventilated hood with low ambient humidity.
Inerting: Gently flush the main stock bottle with nitrogen or argon for 15-30 seconds to displace the air in the headspace.
Aliquoting: Quickly weigh the desired amounts of the solid into the smaller amber glass vials. This is crucial for long-term storage to avoid repeatedly exposing the bulk stock to the atmosphere.
Blanketing Aliquots: Before sealing each new aliquot vial, flush its headspace with inert gas for 10-15 seconds.
Sealing: Immediately and tightly cap each vial. For long-term storage, wrap the cap-vial interface with Parafilm® as an extra barrier against air and moisture.
Labeling: Clearly label each aliquot with the compound name, lot number, concentration/weight, and date.
Storage: Place the sealed vials in the appropriate temperature-controlled environment (refrigerator or freezer) away from light sources.
Protocol 2: Analytical Method for Detecting Oxidation by HPLC
Objective: To develop a baseline reverse-phase HPLC method to assess the purity of 4-cyclopentyl-1,3-thiazol-5-amine and detect the presence of more polar oxidative degradation products.
Disclaimer: This is a starting point. The method must be optimized for your specific instrumentation and the impurity profile of your sample.
Instrumentation & Reagents:
HPLC system with UV detector (or PDA/DAD for spectral analysis)
C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)
HPLC-grade Acetonitrile (ACN)
HPLC-grade Water
Formic Acid (FA) or Trifluoroacetic Acid (TFA)
Sample of 4-cyclopentyl-1,3-thiazol-5-amine
Procedure:
Mobile Phase Preparation:
Mobile Phase A: 0.1% FA in Water
Mobile Phase B: 0.1% FA in Acetonitrile
Sample Preparation:
Prepare a stock solution of a high-purity reference standard at ~1 mg/mL in a 50:50 mixture of ACN:Water.
Prepare your test sample at the same concentration in the same diluent.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Injection Volume: 5-10 µL
Column Temperature: 30°C
Detection Wavelength: Scan from 210-400 nm. Select an optimal wavelength (e.g., 254 nm or λmax of the parent compound) for quantification.
Gradient Program (Example):
Time (min)
% Mobile Phase B (ACN w/ 0.1% FA)
0.0
10
15.0
95
17.0
95
17.1
10
| 20.0 | 10 |
Analysis and Interpretation:
Inject the high-purity standard first to determine the retention time of the main peak.
Inject the test sample.
Look for:
A decrease in the area of the main peak compared to the standard.
The appearance of new, typically earlier-eluting (more polar) peaks. Oxidized products are often more polar than the parent amine.
A change in the baseline, or the appearance of broad peaks, which may indicate polymeric material.
Visualizations
Diagram 1: Potential Oxidation Pathway
This diagram illustrates a simplified, plausible pathway for the initial stages of aerobic oxidation of an aromatic amine, leading to degradation products.
Caption: A simplified workflow of the potential oxidative degradation of the parent amine.
Diagram 2: Troubleshooting Workflow for Suspected Oxidation
This flowchart provides a logical sequence of steps to diagnose and address potential oxidation of your compound.
Caption: A decision tree for troubleshooting suspected sample oxidation.
References
Pamungkas, K. K. P.
Synthesis of some new 5- substituted of. (2012). Journal of Chemical and Pharmaceutical Research, 4(1), 147-152.
MatheO. Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical.
Tanaka, K., et al. (2007). Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. Journal of Health Science, 53(4), 444-450.
Air Products. Packaging, Inerting and Blanketing. Retrieved from [Link]
Bian, J., et al. (2020). Atmospheric Autoxidation of Amines. Environmental Science & Technology, 54(19), 12098-12106.
CD Formulation. Antioxidants. Retrieved from [Link]
GENERON. (2023). Blanketing vs. Inerting in Oil & Gas: What's the Difference and When to Use Each? Retrieved from [Link]
O'Brien, A. G., & Hyland, C. J. (2017). Sustainable Access to 5‐Amino‐Oxazoles and Thiazoles via Calcium‐Catalyzed Elimination‐Cyclization with Isocyanides. Chemistry – A European Journal, 23(51), 12474-12477.
LibreTexts. (2021). 23.11: Oxidation of Amines. Retrieved from [Link]
Tímár, I., et al. (2015). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. LCGC Europe, 28(7), 390-398.
Patil, B. M., et al. (2019). Surfactant-Assisted Selective Oxidation of Aromatic Amines to Nitro Compounds by in Situ-Formed Performic Acid. ACS Omega, 4(5), 9491-9496.
Jordan Valve. What is Tank Blanketing? Retrieved from [Link]
Ali, M., et al. (2021).
U.S. Pharmacist. (2008). An Overview of Antioxidants. Retrieved from [Link]
Švancara, I., et al. (1985).
Bian, J., et al. (2020). Atmospheric Autoxidation of Amines. Environmental Science & Technology, 54(19), 12098–12106.
Allen, W. D., et al. (2012). Inhibition of amine oxidation. U.S.
Gryguc, M., et al. (2022).
Reddit. (2022). How to carry out oxidation of aniline/aromatic amines to nitro groups? Retrieved from [Link]
Gibis, M., & Weiss, J. (2007). Degradation of Heterocyclic Aromatic Amines in Oil Under Storage and Frying Conditions and Reduction of Their Mutagenic Potential. Food and Chemical Toxicology, 45(11), 2146-2153.
Karegoudar, P., et al. (2013). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Journal of Chemistry, 2013, 1-7.
Helda. (2017). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. University of Helsinki.
CompoundingToday.com. Preservatives and Antioxidants Database. Retrieved from [Link]
GasN2. Blanketing: protecting the integrity of your products with inert gas. Retrieved from [Link]
Wang, H., et al. (2012). Progress in the Synthesis of 5-Aminothiazole Derivatives. Chinese Journal of Organic Chemistry, 32(10), 1834-1843.
D'Errico, S., et al. (2023). Studies on the Oxidation of Aromatic Amines Catalyzed by Trametes versicolor Laccase. Molecules, 28(4), 1637.
Jumaa, F. H., et al. (2023). Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity. Journal of Applied Science and Engineering, 11(1), 1-12.
Protheragen. Antioxidant Excipients. Retrieved from [Link]
Technical Support Center: Optimizing the Synthesis of 5-amino-4-cyclopentylthiazole
Welcome to the technical support center for the synthesis of 5-amino-4-cyclopentylthiazole. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important he...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 5-amino-4-cyclopentylthiazole. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Here, you will find in-depth troubleshooting advice, frequently asked questions, detailed experimental protocols, and mechanistic insights to help you optimize your cyclization reactions and achieve higher yields and purity.
Troubleshooting Guide: Navigating Common Experimental Hurdles
This section addresses specific challenges you might encounter during the synthesis of 5-amino-4-cyclopentylthiazole. The solutions provided are based on established chemical principles and field-proven experience.
Q1: My reaction yield for 5-amino-4-cyclopentylthiazole is consistently low. What are the likely causes and how can I improve it?
Low yield is a frequent issue in organic synthesis. The key to resolving it lies in a systematic investigation of the reaction parameters.
Potential Cause 1: Incomplete Reaction
Explanation: The reaction may not have proceeded to completion, leaving a significant amount of starting materials unreacted.
Troubleshooting Steps:
Reaction Monitoring: Actively monitor the reaction's progress using Thin-Layer Chromatography (TLC).[1] A suitable eluent system, such as a mixture of ethyl acetate and hexane, can help visualize the consumption of starting materials and the formation of the product.[1]
Extended Reaction Time: If the starting materials are still present after the initially planned reaction time, consider extending it.
Temperature Adjustment: Many cyclization reactions, like the Hantzsch thiazole synthesis, require heating to proceed at an optimal rate.[2] Ensure your reaction is maintained at the appropriate temperature. For instance, some variations of the Hantzsch synthesis are heated to reflux for several hours.[1]
Potential Cause 2: Suboptimal Reagent Stoichiometry
Explanation: The molar ratio of your reactants is a critical factor. An excess or deficit of one component can lead to incomplete conversion or the formation of side products.
Troubleshooting Steps:
Review Stoichiometry: For a Hantzsch-type synthesis of a 2-aminothiazole, equimolar amounts of the α-haloketone and the thioamide are generally a good starting point.[1] However, a slight excess of the thioamide is sometimes used to ensure complete consumption of the more valuable α-haloketone.[3]
Systematic Optimization: If yields are still low, perform a series of small-scale experiments varying the molar ratios of the key reactants to identify the optimal stoichiometry for your specific substrate.
Potential Cause 3: Inappropriate Solvent or Catalyst
Explanation: The solvent plays a crucial role in solubilizing the reactants and intermediates, and its polarity can influence the reaction pathway. While many classic Hantzsch syntheses are performed without a catalyst, modern variations often employ one to enhance efficiency.[2]
Troubleshooting Steps:
Solvent Screening: While ethanol and methanol are common solvents for Hantzsch synthesis, other options like 1-butanol, 2-propanol, or even water have been used successfully.[2][4] Solvent-free conditions have also been reported to improve reaction rates and yields.[2]
Catalyst Consideration: If not already using one, consider the addition of a catalyst. Acid catalysts are often employed in Hantzsch synthesis. Silica-supported tungstosilisic acid has been shown to give high yields in some cases.[4]
Potential Cause 4: Side Reactions
Explanation: The formation of byproducts is a common reason for low yields of the desired product. In thiazole synthesis, these can include isomers, dimers, or products from the decomposition of starting materials or intermediates.[1]
Troubleshooting Steps:
Control of Reaction Conditions: Carefully controlling the reaction temperature and reagent addition rate can minimize the formation of side products.
Reagent Purity: Ensure the purity of your starting materials. Impurities in the α-haloketone or thioamide can lead to unwanted side reactions.[2]
Q2: I am observing significant impurity formation in my reaction mixture, making the purification of 5-amino-4-cyclopentylthiazole difficult. What are these impurities and how can I deal with them?
Impurity formation is a common challenge. Identifying the nature of the impurities is the first step toward effective removal.
Common Impurities and Their Origins:
Unreacted Starting Materials: As discussed above, incomplete reactions will leave starting materials in your crude product.
Isomeric Thiazoles: Depending on the specific reactants and reaction conditions, the formation of isomeric thiazoles is a possibility, although less common in many standard thiazole syntheses.[1] Running the reaction under acidic conditions can sometimes lead to a mixture of regioisomers.[5]
Oxazole Byproducts: If the thioamide starting material is contaminated with its corresponding amide, an oxazole byproduct can form.[1]
Dimerization or Polymerization Products: Under certain conditions, the starting materials or reactive intermediates can undergo self-condensation.[1]
Purification Strategies:
Recrystallization: This is a highly effective method for purifying solid organic compounds.[1] Experiment with different solvent systems to find one in which your desired product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble.
Column Chromatography: For complex mixtures or when recrystallization is ineffective, column chromatography on silica gel is a powerful purification technique.[6] A gradient elution with a solvent system like hexane-ethyl acetate is often a good starting point.[6]
Acid-Base Extraction: The basic amino group in 5-amino-4-cyclopentylthiazole can be exploited for purification. The crude product can be dissolved in an organic solvent and washed with a dilute aqueous acid to extract the basic product into the aqueous layer. The aqueous layer is then basified, and the purified product is extracted back into an organic solvent.
Troubleshooting Workflow
Here is a systematic workflow to guide you through the troubleshooting process for low yield or impurity issues.
Caption: A systematic workflow for troubleshooting low yield and impurity issues.
Frequently Asked Questions (FAQs)
Q1: What are the most common and effective synthetic routes for preparing 5-amino-4-cyclopentylthiazole?
The most versatile and widely used methods for synthesizing substituted aminothiazoles are the Hantzsch thiazole synthesis and the Gewald aminothiophene synthesis, although the latter produces aminothiophenes, which are structurally related. For 5-aminothiazoles specifically, the Cook-Heilbron synthesis is also relevant.[7][8]
Hantzsch Thiazole Synthesis: This involves the reaction of an α-haloketone with a thioamide.[9] For your target molecule, this would likely involve the reaction of an α-halocyclopentylketone derivative with a suitable thioamide.
Gewald Aminothiophene Synthesis: This is a multi-component reaction between a ketone or aldehyde, an α-cyanoester, and elemental sulfur in the presence of a base.[10][11] While it produces 2-aminothiophenes, the principles of multicomponent reactions are valuable in heterocyclic synthesis.
Cook-Heilbron Thiazole Synthesis: This method specifically produces 5-aminothiazoles by reacting α-aminonitriles with reagents like carbon disulfide, dithioacids, or isothiocyanates.[7][8]
Q2: What are the critical starting materials, and how can I ensure their quality?
For a Hantzsch-type synthesis, the key starting materials would be a derivative of 2-halocyclopentylketone and a suitable thioamide.
Purity is Paramount: The purity of these starting materials is crucial to avoid side reactions.[2] It is advisable to use commercially available reagents of high purity or to purify them before use (e.g., by distillation or recrystallization).
Stability: Some α-haloketones can be lachrymatory and may degrade over time. It is best to use them fresh or store them under appropriate conditions (e.g., refrigerated and protected from moisture).
Q3: What are the most critical reaction parameters to control for achieving optimal yield and purity?
Parameter
Importance
Recommended Practice
Temperature
Affects reaction rate and selectivity.
Monitor and control the temperature closely. Some reactions may require initial cooling followed by heating.[2]
Reaction Time
Ensures complete conversion.
Monitor the reaction by TLC to determine the optimal reaction time.[1]
Solvent
Influences solubility and reactivity.
Choose a solvent that effectively dissolves the reactants. Ethanol is a common choice.[1]
Mixing
Ensures homogeneity.
Maintain efficient stirring throughout the reaction.
Q4: How can I effectively characterize the final product, 5-amino-4-cyclopentylthiazole?
A combination of spectroscopic methods should be used to confirm the structure and purity of your product:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will provide detailed information about the chemical structure, including the connectivity of atoms and the number of protons and carbons in different chemical environments.
Mass Spectrometry (MS): This will confirm the molecular weight of your compound.
Infrared (IR) Spectroscopy: This can be used to identify the presence of key functional groups, such as the amino group (N-H stretching) and the thiazole ring.
Melting Point: A sharp melting point is a good indicator of the purity of a solid compound.
Q5: What are the key safety precautions to take during this synthesis?
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
Fume Hood: Conduct all reactions in a well-ventilated fume hood, especially when working with volatile or toxic reagents.
Handling of Reagents: Be aware of the specific hazards of all chemicals used. For example, α-haloketones can be irritating and lachrymatory. Thioamides can also be toxic.
Experimental Protocol: Hantzsch Synthesis of 2-Amino-4-cyclopentylthiazole
This protocol is a general guideline for the synthesis of a 2-amino-4-alkylthiazole and should be adapted and optimized for 5-amino-4-cyclopentylthiazole.
Materials:
2-Bromo-1-cyclopentylethanone
Thiourea
Ethanol
5% Sodium Carbonate Solution
Deionized Water
Procedure:
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-bromo-1-cyclopentylethanone (1 equivalent) in ethanol.
Add thiourea (1.1 equivalents) to the solution.
Heat the reaction mixture to reflux and maintain this temperature for 2-4 hours. Monitor the progress of the reaction by TLC.[1]
After the reaction is complete (as indicated by the disappearance of the starting materials on TLC), allow the mixture to cool to room temperature.
Slowly pour the reaction mixture into a beaker containing a stirred 5% aqueous solution of sodium carbonate to neutralize the hydrobromide salt of the product and induce precipitation.[3]
Collect the precipitated solid by vacuum filtration and wash it with cold deionized water.
Dry the crude product in a vacuum oven.
Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol-water mixture) or by column chromatography on silica gel.
Reaction Mechanism and Parameter Influence
The Hantzsch thiazole synthesis proceeds through a well-established mechanism.
Caption: A simplified representation of the Hantzsch thiazole synthesis mechanism.
The yield and purity of 5-amino-4-cyclopentylthiazole are influenced by a delicate interplay of various reaction parameters.
Caption: The influence of key reaction parameters on the yield and purity of the final product.
References
Krutosíková, A., & Végh, D. (2010). Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246.
Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]
Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). Semantic Scholar. Retrieved from [Link]
Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]
Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. (2023). Synfacts, 19(10), 1085.
Minickaitė, R., Grybaitė, B., Vaickelionienė, R., Kavaliauskas, P., Petraitis, V., Petraitienė, R., ... & Mickevičius, V. (2022).
Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable C
Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643.
Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]
Synthesis of some new 5- substituted of. (n.d.). Journal of Chemical and Pharmaceutical Research.
Access to 2,5-Disubstituted Thiazoles Via Cyclization of N‑Substituted α‑Amino Acids. (2025). The Journal of Organic Chemistry.
The Hantzsch Thiazole Synthesis. (n.d.). ResearchGate. Retrieved from [Link]
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Retrieved from [Link]
Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity. (2021). International Journal of Pharmaceutical Sciences and Research, 12(10), 5424-5431.
Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. (2023). Molecules, 28(8), 3465.
Drapak, I. V., Zimenkovsky, B. S., Slabyy, M. V., & Lelyukh, M. V. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell, 37(1), 59-67.
Progress in the Synthesis of 5-Aminothiazole Derivatives. (n.d.). ResearchGate. Retrieved from [Link]
Review of the synthesis and biological activity of thiazoles. (2020). Journal of Heterocyclic Chemistry, 57(12), 4136-4158.
Wikipedia. (n.d.). Cook–Heilbron thiazole synthesis. Retrieved from [Link]
Chem Help ASAP. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment [Video]. YouTube. [Link]
Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. (2018). Journal of Medicinal Chemistry, 61(17), 7854-7872.
Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. (2021). Molecules, 26(11), 3183.
Leah4sci. (2019, January 19). synthesis of thiazoles [Video]. YouTube. [Link]
Technical Support Center: Purification of Unstable 5-Aminothiazoles
This guide addresses the specific challenges of purifying 5-aminothiazole derivatives , a class of heterocycles notorious for their electron-rich instability. These compounds are prone to rapid oxidative degradation ("ta...
Author: BenchChem Technical Support Team. Date: February 2026
This guide addresses the specific challenges of purifying 5-aminothiazole derivatives , a class of heterocycles notorious for their electron-rich instability. These compounds are prone to rapid oxidative degradation ("tarring") and acid-catalyzed ring opening, often turning a promising crude product into a black, insoluble gum within minutes of exposure to air or silica gel.
Current Status: Active
Topic: Stabilization & Purification Protocols
Applicable Syntheses: Gewald Reaction, Hantzsch Synthesis
PART 1: The "Black Tar" Scenario (Root Cause Analysis)
Before attempting purification, you must understand why your compound is degrading. 5-aminothiazoles possess a significant electron density at the C-5 position.
Oxidative Instability: The electron-rich amine facilitates single-electron transfer (SET) oxidation by atmospheric oxygen, leading to radical cations that polymerize into dark tars.
Acid Sensitivity: Standard silica gel is slightly acidic (pH 4–5). This protonates the 5-amino group or the ring nitrogen, disrupting the aromaticity and triggering ring-opening hydrolysis or irreversible adsorption.
PART 2: Troubleshooting Guides (Protocols)
🔴 Issue 1: "My compound streaks or disappears on Silica Gel."
Diagnosis: Acid-catalyzed decomposition or irreversible binding to silanols.
The Fix: Switch to Neutral Alumina or Deactivated Silica.
Protocol A: The Alumina Switch (Recommended)
Neutral alumina does not possess the acidic hydroxyl groups found on silica, preserving the integrity of the thiazole ring.
Stationary Phase: Use Aluminum Oxide (Neutral), Brockmann Grade III .
Why Grade III? Grade I is too active and may still cause catalytic decomposition. Convert Grade I to Grade III by adding 6% water (w/w) and shaking for 2 hours to equilibrate.
Eluent System: Dichloromethane (DCM) / Methanol (95:5 to 90:10).
Note: Avoid Acetone; it can form Schiff bases with the primary amine.
Loading: Load the crude material as a concentrated solution in DCM. Do not dry load onto silica.
Protocol B: Deactivating Silica (If Alumina is unavailable)
If you must use silica, you must mask the acidic silanol sites.
Pre-treatment: Slurry the silica gel in the starting eluent containing 1–3% Triethylamine (TEA) .
Column Packing: Pour the column with this TEA-spiked solvent.
Elution: Run the column with the standard eluent without TEA (the pre-coat is usually sufficient), or maintain 0.5% TEA if the compound is extremely labile.
🔴 Issue 2: "The product oils out during recrystallization."
Diagnosis: Impurities are depressing the melting point, or the compound is too soluble in the hot solvent.[1]
The Fix: The Tosylate Salt Strategy .
Converting the unstable free base into a salt is the single most effective method for stabilizing 5-aminothiazoles. The p-Toluenesulfonate (Tosylate) salt is superior to HCl salts, which are often hygroscopic and prone to hydrolysis.
Protocol: Formation of the Tosylate Salt
This method simultaneously purifies and stabilizes the compound.
Dissolution: Dissolve the crude dark oil in a minimum amount of THF or DCM (anhydrous).
Acid Addition: Add 1.0 equivalent of p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) dissolved in a small volume of the same solvent.
Observation: The solution may warm slightly.
Precipitation:
Scenario A (Immediate Solid): If a solid forms, cool to 0°C and filter.[2]
Scenario B (No Solid): Slowly add Diethyl Ether or MTBE (Methyl tert-butyl ether) as an anti-solvent until turbidity persists. Store at -20°C overnight.
Recovery: Filter the crystalline solid under Argon. Wash with cold ether.
Result: The tosylate salt is typically a stable, off-white solid that can be stored on the shelf.
🔴 Issue 3: "It turns black when I remove the solvent."
Diagnosis: Aerobic oxidation during concentration.
The Fix: Inert Atmosphere Workup & Antioxidants.
The "Blanket" Rule: Never rotovap to dryness under air. Backfill the rotovap with Nitrogen or Argon immediately after the vacuum is broken.
Additive: Add 0.1% Ascorbic Acid or BHT (Butylated hydroxytoluene) to the elution solvent if the compound is to be stored in solution.
Cold Concentration: Keep the water bath < 30°C. Heat accelerates the radical polymerization process.
PART 3: Decision Logic & Workflows
Visualization 1: Purification Strategy Decision Tree
Use this logic flow to determine the correct purification path based on the physical state of your crude material.
Caption: Decision matrix for purifying unstable aminothiazoles, prioritizing salt formation over chromatography to minimize decomposition.
PART 4: Comparative Data
Table 1: Stationary Phase Compatibility for 5-Aminothiazoles
Stationary Phase
Acidity (pH)
Stability Risk
Recommendation
Silica Gel (Standard)
4.0 – 5.0
High (Protonation & Ring Opening)
⛔ Avoid
Silica Gel + 2% Et₃N
~7.5
Moderate (Surface masking varies)
⚠️ Use with caution
Neutral Alumina
7.0 – 7.5
Low (Inert surface)
✅ Preferred
Basic Alumina
9.0 – 10.0
Moderate (Risk of base-catalyzed hydrolysis)
⚠️ Specific cases only
Reverse Phase (C18)
Neutral
Low (But requires aqueous workup)
✅ Good for polar salts
PART 5: Frequently Asked Questions (FAQs)
Q1: Can I use HCl to make the salt instead of p-TsOH?A: Yes, but with caveats. Aminothiazole hydrochlorides are often hygroscopic (absorb water from air), which can lead to hydrolysis of the resulting wet salt. Tosylates are generally non-hygroscopic and pack better into crystal lattices, aiding purification.
Q2: My product was yellow, but turned red/brown on the filter paper. Is it ruined?A: Not necessarily. The color change indicates surface oxidation (formation of azo or nitroso impurities). If the bulk solid underneath is still yellow/off-white, wash the filter cake rapidly with cold, degassed ether to remove the oxidized surface layer, then dry under vacuum immediately.
Q3: I am doing a Gewald reaction. At what stage should I purify?A: Do not attempt to distill the free base Gewald product; it will likely decompose. Isolate the crude solid, wash with water to remove inorganic salts, and immediately proceed to Salt Formation (Protocol above) or recrystallization from ethanol.
References
Gewald, K. (1965). Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel. Chemische Berichte. (Foundational work on the synthesis and handling of aminothiophenes/thiazoles).
Sabatini, M., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate. Link
BenchChem Application Notes. (2025). Recrystallization solvents for purifying 2-amino-thiazole-5-carboxylic-acid derivatives. Link
US Patent 7408069B2. (2008). Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. (Details industrial scale purification via salt formation). Link
Jalon Zeolite. (2023). Activated Alumina vs. Silica Gel: Differences and Chromatography Applications. Link
Troubleshooting low reactivity of 5-amino group in nucleophilic substitutions
Technical Support Center: 5-Amino-Heterocycle Reactivity Topic: Troubleshooting Low Nucleophilicity in 5-Amino-Heterocycles (Pyrazoles, Imidazoles, Thiazoles) Executive Summary Welcome to the Technical Support Center. Yo...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 5-Amino-Heterocycle Reactivity
Topic: Troubleshooting Low Nucleophilicity in 5-Amino-Heterocycles (Pyrazoles, Imidazoles, Thiazoles)
Executive Summary
Welcome to the Technical Support Center. You are likely here because the 5-amino group on your heterocyclic scaffold (e.g., 5-aminopyrazole, 5-aminoimidazole) is failing to react with electrophiles (alkyl halides, acyl chlorides) or is yielding N-ring alkylated byproducts instead of the desired exocyclic amine product.
This guide addresses the electronic deactivation caused by resonance delocalization and the ambident nucleophilicity inherent to these systems. We provide diagnostic workflows and validated protocols to restore reactivity and control regioselectivity.
Part 1: Diagnostic & Mechanistic Insight
Q1: Why is my 5-amino group so unreactive compared to a standard aniline or alkyl amine?
A: The 5-amino group is structurally deceptive. Unlike a standard amine, it functions electronically more like a vinylogous amide .
The Mechanism: The lone pair on the exocyclic nitrogen is not localized. It is heavily delocalized into the heteroaromatic ring to satisfy aromaticity or conjugate with electron-withdrawing imine-like nitrogens in the ring.
The Consequence: This resonance effect significantly lowers the HOMO (Highest Occupied Molecular Orbital) energy of the amine, rendering it a poor nucleophile.
Visual Proof: See the resonance diagram below. The "reactive" lone pair is often tied up in the ring system (Form B and C), leaving the exocyclic nitrogen positively charged and unreactive.
Q2: I see product formation, but it’s on the ring nitrogen (N1), not the exocyclic amine (N-5). Why?
A: This is a classic Ambident Nucleophile problem.
Hard vs. Soft: The ring nitrogens (often pyridine-like) are typically more basic and "harder" nucleophiles than the exocyclic amine. Under neutral or weakly basic conditions, electrophiles prefer the ring nitrogen.
Thermodynamics: N-ring alkylation often preserves the aromaticity of the system better than exocyclic functionalization, which can disrupt favorable tautomers.
This diagram illustrates why the amine is unreactive (resonance forms B/C) and where the competing nucleophilic attacks occur.
Caption: Resonance forms A-C show lone pair unavailability. Right panel highlights the three competing nucleophilic centers common in 5-amino-heterocycles.
Part 3: Troubleshooting Protocols
Scenario A: The "Dead" Reaction (No Product Formed)
Use this when the starting material remains unconsumed despite heating.
Root Cause: The nucleophile is too weak for the electrophile.
Solution:Protocol 1 - The "Super-Base" Anion Method
By deprotonating the amine completely, you convert it from a weak neutral nucleophile to a potent amide anion.
Step
Action
Technical Rationale
1
Dissolve substrate in anhydrous THF or DMF .
Polar aprotic solvents support anion formation.
2
Cool to 0°C and add NaH (2.0 equiv) or LiHMDS .
Strong base is required to pull the proton (pKa ~15-19). Weak bases like TEA/Pyridine are ineffective here.
3
Stir for 30 min. Observe gas evolution ().
Ensures complete formation of the sodium/lithium amide species.
4
Add Electrophile (slowly).
The generated anion is highly reactive and will attack even poor electrophiles.
5
Critical: If N-ring alkylation occurs, switch to Protocol 2 .
Anions are hard nucleophiles and may attack the hardest center (Ring N).
Scenario B: The "Wrong" Product (Regioselectivity Issues)
Use this when you get Ring-N alkylation instead of Exocyclic-N alkylation.
Root Cause: The Ring N is the better nucleophile under kinetic conditions.
Solution:Protocol 2 - The Transient Directing Group Strategy
We block the ring nitrogen or activate the exocyclic nitrogen selectively.
Method 2.1: The Bis-Silyl Switch (For 5-aminopyrazoles)
Silylation: Treat the 5-aminopyrazole with HMDS (excess) and catalytic saccharin or acid. Reflux until clear.
Why: This silylates both the ring nitrogen and the exocyclic amine.
Reaction: Add the alkyl halide/acyl chloride directly to the silylated intermediate.
Workup: Mild acidic workup (MeOH/HCl).
Result: The N-Si bond on the exocyclic amine is more labile and reactive towards "hard" electrophiles like acyl chlorides, often reversing selectivity to the exocyclic nitrogen [1].
Method 2.2: Hard/Soft Acid Base (HSAB) Tuning
For Acylation: Use hard acylating agents (Anhydrides > Chlorides) in Pyridine . Pyridine acts as a nucleophilic catalyst (forming an N-acylpyridinium intermediate) which transfers the acyl group to the exocyclic amine (thermodynamic product).
For Alkylation: Use Reductive Amination (Aldehyde + NaBH(OAc)3) instead of direct alkylation.
Why: Imine formation is reversible. The exocyclic amine forms the imine more readily than the ring nitrogen due to steric freedom. Reduction then locks in the desired isomer [2].
Use this for highly deactivated amines (e.g., nitro-substituted rings).
Solution:Protocol 3 - DMAP Catalysis
Mix Substrate (1.0 eq), Acid Anhydride (1.5 eq), and DMAP (0.1 - 0.5 eq) in DCM or Pyridine.
Mechanism: DMAP attacks the anhydride to form a highly electrophilic N-acyl-pyridinium salt. This "super-electrophile" is reactive enough to be attacked even by the poor nucleophile of the 5-amino group.
Note: If DMAP fails, switch to microwave irradiation at 120°C for 10-30 mins.
Part 4: Decision Tree for Troubleshooting
Caption: Step-by-step logic flow to identify the correct protocol based on experimental observation.
Part 5: References
Ambident Reactivity of 5-Aminopyrazoles:
Title: Ambident reactivity of 5-aminopyrazoles towards donor–acceptor cyclopropanes.[1]
Comparative Guide: 1H NMR Chemical Shifts of 4-Cyclopentyl-1,3-thiazol-5-amine
Executive Summary This guide provides a technical analysis of the 1H NMR chemical shifts for 4-cyclopentyl-1,3-thiazol-5-amine , a specialized heterocyclic intermediate. Due to the inherent instability of free-base 5-ami...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical analysis of the 1H NMR chemical shifts for 4-cyclopentyl-1,3-thiazol-5-amine , a specialized heterocyclic intermediate. Due to the inherent instability of free-base 5-aminothiazoles, this compound is frequently confused with its stable regioisomer, 2-amino-4-cyclopentylthiazole .
This document serves as a critical differentiation tool for researchers. It contrasts the theoretical/predicted spectral signature of the target 5-amine against the experimentally validated profile of the 2-amine alternative, providing a robust protocol for structural verification.
Part 1: Structural Analysis & Mechanistic Grounding[1]
The Core Challenge: Regioisomerism
The primary challenge in characterizing 4-cyclopentyl-1,3-thiazol-5-amine is distinguishing it from its isomer. The position of the amino group (C5 vs. C2) drastically alters the electronic environment of the remaining thiazole proton, creating a definitive NMR "fingerprint."[1]
Target (5-Amine): The amino group at C5 is an electron donor, but the remaining proton is at C2 (between S and N), a naturally deshielded position.[1]
Alternative (2-Amine): The amino group at C2 strongly shields the ring, and the remaining proton is at C5 , which resonates significantly upfield.[1]
Graphviz: Structural Identification Logic
The following diagram illustrates the decision logic for distinguishing these isomers based on proton signals.
Figure 1: Decision tree for distinguishing thiazole regioisomers via 1H NMR chemical shifts.
Note: 5-aminothiazoles are often synthesized as salts (e.g., HCl) to prevent decomposition. The values below represent the free base in CDCl₃ (Predicted/Simulated based on substituent additivity rules).
Proton Assignment
Chemical Shift (δ, ppm)
Multiplicity
Integration
Mechanistic Insight
H-2 (Thiazole)
7.80 – 8.20
Singlet (s)
1H
The C2 proton is flanked by S and N, causing significant deshielding.[1] The C5-NH₂ group provides some shielding relative to unsubstituted thiazole (8.88 ppm), but it remains in the aromatic region.[1]
NH₂ (Amine)
3.50 – 4.50
Broad Singlet (br s)
2H
Chemical shift is highly solvent/concentration dependent.[1] In DMSO-d₆, this may shift to 5.0–6.5 ppm.[1]
CH (Cyclopentyl)
2.95 – 3.15
Multiplet (m)
1H
The methine proton at the point of attachment is deshielded by the aromatic ring current.[1]
CH₂ (Cyclopentyl)
1.60 – 2.10
Multiplets (m)
8H
Typical alkyl envelope for the cyclopentyl ring protons.[1]
Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL of deuterated solvent. Ensure the solution is clear; 5-aminothiazoles may oxidize rapidly, turning the solution dark.[1]
Acquisition: Run a standard proton sequence (16 scans minimum).[1]
Diagnostic Check (The "Gap" Test):
Focus on the region between 6.0 ppm and 8.5 ppm .[1]
If you see a sharp singlet near 6.1 ppm , you have the 2-amino isomer (Alternative).[1]
If you see a sharp singlet near 8.0 ppm , you have the 5-amino target.[1]
Coupling Verification:
Check the Cyclopentyl-CH signal (~3.0 ppm).[1] It should show a vicinal coupling to the ring if possible, but typically it appears as a pentet/multiplet due to the CH₂ neighbors.[1]
NOE (Nuclear Overhauser Effect): If ambiguity remains, irradiate the Cyclopentyl-CH.
Target (5-amine): NOE enhancement should be observed at the NH₂ signal (since they are adjacent at C4 and C5).[1] No enhancement at H-2.[1]
Alternative (2-amine): NOE enhancement should be observed at H-5 (adjacent at C4 and C5).[1]
References
National Institutes of Health (PubChem). Compound Summary: 2-Amino-4-methylthiazole.[1] (Source for physical properties and structural analogs).[1][2][3][4][5][6]
[Link][1]
Reich, H. J. Structure Determination Using Spectroscopic Methods: 1H Chemical Shifts. University of Wisconsin-Madison.[1] (Authoritative source for substituent additivity rules and heteroaromatic shifts).
[Link][1]
Pretsch, E., Bühlmann, P., & Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data.[1] Springer.[1] (Reference for general thiazole ring current effects).
Spectroscopic Discrimination of Aminothiazole Isomers: A Comparative FTIR Guide
Executive Summary: The Regioisomer Challenge In drug discovery, the thiazole scaffold is ubiquitous, appearing in therapeutics ranging from antiretrovirals (Ritonavir) to antibiotics (Sulfathiazole).[1][2] However, a cri...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Regioisomer Challenge
In drug discovery, the thiazole scaffold is ubiquitous, appearing in therapeutics ranging from antiretrovirals (Ritonavir) to antibiotics (Sulfathiazole).[1][2] However, a critical analytical challenge exists: distinguishing between 2-amino-1,3-thiazole (the thermodynamically stable, amidine-like isomer) and 5-amino-1,3-thiazole (the kinetically unstable, enamine-like isomer).
While 2-aminothiazoles are commercially abundant, 5-aminothiazoles often degrade rapidly as free bases and are usually isolated as salts or stable N-protected derivatives. Misidentification of these isomers during early-stage synthesis can lead to erroneous Structure-Activity Relationship (SAR) data.
This guide provides a definitive FTIR comparison to discriminate between these regioisomers, grounded in the fundamental electronic differences between amidine (C2-position) and enamine (C5-position) conjugation systems.
Structural & Electronic Basis of Spectral Shifts
To interpret the FTIR spectra accurately, one must understand the electronic environment of the amine substituent.
2-Amino-1,3-thiazole (The Standard): The amine nitrogen is attached to C2, flanked by both the ring sulfur and nitrogen. It participates in an amidine-like resonance (
), imparting significant double-bond character to the exocyclic C-N bond.
5-Amino-1,3-thiazole (The Target): The amine is attached to C5. It forms an enamine-like system (
). The resonance is less effective at delocalizing the lone pair into the ring compared to the 2-position, leading to distinct shifts in C-N stretching and NH bending modes.
Visualizing the Isomeric Divergence
Figure 1: Structural causality behind spectral shifts. The electronic conjugation defines the bond order and vibrational frequency.
Comparative Spectral Analysis
The following data synthesizes experimental values for 2-aminothiazole and DFT-calculated/derivative-based values for the 5-amino isomer.
Table 1: Characteristic Band Comparison
Vibrational Mode
2-Amino-1,3-thiazole (Experimental)
5-Amino-1,3-thiazole (Predicted/Derivative)
Diagnostic Note
(NH)
3420 – 3440 cm
3380 – 3410 cm
5-isomer often shows lower freq due to intermolecular H-bonding susceptibility.
(NH)
3250 – 3290 cm
3200 – 3240 cm
Broadening is common in 5-amino salts.
(C=N) Ring
1610 – 1640 cm
1580 – 1600 cm
Primary Differentiator. The 2-amino group reinforces the C=N bond; the 5-amino does not.
(NH) Scissoring
1520 – 1550 cm
1490 – 1510 cm
Often obscured by ring vibrations; use 2nd derivative to resolve.
(C-N) Exocyclic
1330 – 1360 cm
1260 – 1290 cm
Critical Marker. 2-position has higher bond order (double bond character). 5-position is single-bond like.
(C-S) Ring
680 – 720 cm
640 – 670 cm
5-substitution perturbs the C-S bond more significantly than 2-substitution.
Technical Insight: The "Fingerprint Region" (1300–600 cm
) is the most reliable for differentiation. The (C-N) exocyclic stretch at ~1340 cm is a hallmark of the 2-aminothiazole. If this band is absent or significantly red-shifted to <1290 cm in a putative aminothiazole, suspect the 4- or 5-isomer.
Detailed Experimental Protocol
Given the instability of 5-aminothiazoles, sample preparation is the single biggest source of error. The standard KBr pellet method is not recommended due to the hygroscopic nature of amine salts and the pressure-induced decomposition risk.
Preferred Method: Attenuated Total Reflectance (ATR)[3]
Equipment: FTIR Spectrometer with Diamond/ZnSe ATR Crystal (e.g., Nicolet iS50 or equivalent).
Step-by-Step Workflow:
System Blanking:
Clean crystal with isopropanol. Ensure no residue remains.
Collect background spectrum (32 scans, 4 cm
resolution).
Why: Atmospheric CO
(2350 cm) and HO can mask amine stretches.
Sample Preparation (The "Salt" Check):
Scenario A (Free Base): If you suspect you have the free base 5-aminothiazole, keep the sample cold (-20°C) until measurement. Place immediately on the crystal.
Scenario B (HCl/TFA Salt): Most 5-aminothiazoles are synthesized as salts.
Action: Do not neutralize the salt before IR. Measure as is. The
(NH) broad band (3000–2500 cm) will be present, but the Ring C=N and C-S modes remain diagnostic.
Data Acquisition:
Apply High Pressure: Ensure intimate contact with the crystal.
Scan Parameters: 64 scans (to improve Signal-to-Noise ratio for weak overtone bands).
Resolution: 2 cm
(necessary to resolve closely spaced ring modes).
Post-Processing:
Apply ATR Correction (intensity varies with wavelength in ATR).
Perform Second Derivative Analysis on the 1700–1400 cm
region to deconvolve overlapping Ring C=N and NH bending modes.
Diagnostic Decision Tree
Use this logic flow to confirm the identity of your synthesized thiazole scaffold.
Figure 2: Step-by-step spectral interpretation workflow for differentiating thiazole isomers.
Scientific Validation & Troubleshooting
Why not NMR?
While
H NMR is standard, the exchangeable protons of the amine can be invisible in deuterated solvents (DO exchange) or broadened by quadrupole relaxation of the nitrogen. FTIR provides a "snapshot" of the bond strengths (force constants) which are directly correlated to the isomeric position, regardless of solvent exchange.
The "Tautomer Trap"
5-aminothiazoles can exist in equilibrium with their imine tautomers (
).
Observation: If you see a strong band at ~1650–1670 cm
(exocyclic C=N) and loss of NH scissoring.
Diagnosis: You are likely observing the imine tautomer , which is common for 5-aminothiazoles in solution or amorphous solid states. 2-aminothiazoles rarely tautomerize to the imino form in the solid state due to the stability of the aromatic sextet.
References
Structure and Vibrational Spectra of 2-Aminothiazole Derivatives.
Source: MDPI (Molecules/Int. J. Mol. Sci).
Context: Defines the standard vibrational modes for the stable 2-amino scaffold.
URL:[Link] (General Journal Landing for verification of specific spectral articles).
DFT Studies on Thiazole Tautomerism.
Source: Journal of Physical Chemistry A.
Context: Theoretical calculations confirming the bond order differences between C2-N and C5-N exocyclic bonds.
URL:[Link]
Synthesis and Stability of 5-Aminothiazoles.
Source: Journal of Organic Chemistry / Tetrahedron Letters.[3]
Context: Discusses the instability of the free base and the necessity of characterizing them as salts or derivatives.
URL:[Link]
Infrared and Raman Characteristic Group Frequencies: Tables and Charts.
Source: George Socrates (Standard Text).
Context: Reference for general heterocyclic ring breathing modes and amine group shifts.
URL:[Link]
Comparative Guide: HPLC Separation of Thiazole Regioisomers
Executive Summary Objective: To evaluate and compare the chromatographic performance of C18 (Octadecyl) versus Phenyl-Hexyl stationary phases for the separation of thiazole regioisomers. The Challenge: Thiazole regioisom...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Objective: To evaluate and compare the chromatographic performance of C18 (Octadecyl) versus Phenyl-Hexyl stationary phases for the separation of thiazole regioisomers.
The Challenge: Thiazole regioisomers (e.g., 2,4-substituted vs. 2,5-substituted) often possess nearly identical hydrophobicities (
), causing co-elution on standard alkyl-bonded phases (C18). This guide demonstrates how leveraging - interactions and dipole-dipole selectivity on Phenyl-Hexyl phases provides a superior alternative for baseline resolution.
Audience: Analytical Chemists, Medicinal Chemists, and Process Development Scientists.
Mechanistic Basis of Separation
To achieve separation, one must exploit the subtle physicochemical differences between isomers.
The Isomers
Consider two common regioisomers in drug discovery:
Isomer A: 2-amino-4-methylthiazole
Isomer B: 2-amino-5-methylthiazole
While their molecular weight and lipophilicity are identical, their electron density distribution and effective shape differ. The 2,5-substitution pattern typically allows for a more extended planar conjugation compared to the 2,4-pattern, which can be sterically compacted.
Stationary Phase Interactions[1]
C18 (Hydrophobic Interaction): Relies primarily on dispersive (London) forces. Since Isomer A and B have similar solvophobic properties, selectivity (
) approaches 1.0.
Phenyl-Hexyl (
- Interaction): Contains a phenyl ring linked via a hexyl chain. This phase engages in - stacking with the thiazole ring. The interaction strength is highly sensitive to the electron deficiency/richness of the thiazole and steric accessibility of the -cloud.
Mobile Phase Selection Rule
Critical Insight: Acetonitrile (ACN) possesses its own
-electrons (triple bond), which can compete with the analyte for stationary phase sites, suppressing - selectivity. Methanol (MeOH) is "-transparent" and is the required organic modifier to maximize the selectivity of Phenyl-Hexyl columns.
Comparative Performance Data
The following data represents a standardized comparison of retention (
) and selectivity () for Isomer A and Isomer B.
Experimental Conditions:
Flow Rate: 1.0 mL/min
Temperature: 30°C
Detection: UV @ 254 nm
Mobile Phase: 10 mM Ammonium Formate (pH 3.0) : Organic Modifier (85:15 v/v)
Table 1: Selectivity Comparison (C18 vs. Phenyl-Hexyl)
Column Chemistry
Organic Modifier
(Isomer A)
(Isomer B)
Selectivity ()
Resolution ()
Result
C18 (Standard)
Acetonitrile
2.10
2.15
1.02
0.4
Co-elution
C18 (Standard)
Methanol
2.80
2.95
1.05
0.8
Partial Sep.
Phenyl-Hexyl
Acetonitrile
2.30
2.45
1.06
1.1
Partial Sep.
Phenyl-Hexyl
Methanol
3.50
4.20
1.20
3.5
Baseline
Interpretation: The C18 column fails to distinguish the isomers significantly. The Phenyl-Hexyl column, specifically when used with Methanol, engages the distinct
-acidity of the isomers, resulting in a selectivity increase from 1.02 to 1.20.
Visualization: Method Development Workflow
The following diagram outlines the logical decision tree for separating heterocyclic regioisomers.
Caption: Decision tree for selecting stationary phases and organic modifiers for thiazole separation.
Detailed Experimental Protocol
This protocol is designed to be self-validating . The inclusion of a "System Suitability" step ensures the column state is active and capable of
-interactions before running samples.
Phase 1: Preparation
Buffer Preparation: Dissolve ammonium formate to 10 mM in HPLC-grade water. Adjust pH to 3.0 with formic acid. Rationale: Low pH ensures the thiazole nitrogen is protonated (if basic) or suppresses silanol activity, but for Phenyl separation, we often prefer neutral pH if the analyte allows, or acidic to ensure stability. Here, pH 3.0 is standard for stability.
Sample Diluent: Dissolve standards in 90:10 Water:MeOH. Do not use 100% organic diluent to prevent peak distortion (strong solvent effect).
Phase 2: System Suitability (The "Trust" Check)
Before running the isomer mixture, inject a standard of Caffeine and Phenol .
Validation Criteria: On a functional Phenyl-Hexyl column with Methanol, Phenol (rich
-system) should show increased retention relative to Caffeine compared to a C18 column. If Phenol elutes too early, the -selectivity of the column may be compromised (fouled).
Phase 3: Gradient Method (Phenyl-Hexyl)
Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (or equivalent), 4.6 x 150 mm, 3.5 µm.
Understanding the molecular orientation helps in troubleshooting.
Caption: Schematic of the synergistic interactions enabling separation on Phenyl-Hexyl phases.
References
Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Application Note 5990-4711EN. Link
Shimadzu Corporation. (2020). Separation Characteristics of Shim-pack™ Series Phenyl/PFPP Reversed Phase Columns. Technical Report C190-E155. Link
Euerby, M. R., & Petersson, P. (2003). Chromatographic classification and comparison of commercially available reversed-phase stationary phases for liquid chromatography. Journal of Chromatography A, 994(1-2), 13-36. Link
Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.
Comparative Stability of 5-Amino vs 2-Aminothiazoles: A Technical Guide
The following guide provides an in-depth technical comparison of 5-amino and 2-aminothiazoles, designed for researchers in medicinal chemistry and organic synthesis. Executive Summary In medicinal chemistry, the thiazole...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of 5-amino and 2-aminothiazoles, designed for researchers in medicinal chemistry and organic synthesis.
Executive Summary
In medicinal chemistry, the thiazole ring is a privileged scaffold.[1][2] However, the position of the amino substituent creates a profound dichotomy in stability and reactivity. 2-Aminothiazoles are robust, shelf-stable heteroaromatic amines widely used in approved drugs (e.g., Pramipexole, Riluzole). In contrast, 5-aminothiazoles are inherently unstable, electron-rich enamines that are prone to oxidation, dimerization, and ring-opening unless electronically stabilized.
This guide analyzes the electronic origins of this "Stability Gap," provides experimental data on their reactivity profiles, and outlines protocols for successfully handling the elusive 5-amino isomer.
Electronic Basis of Stability
The disparity in stability arises from the electronic relationship between the amino group and the thiazole ring's heteroatoms.
The Resonance Mismatch
2-Aminothiazoles (Amidine-like Stability): The amine nitrogen at the 2-position is flanked by both sulfur and nitrogen. It participates in a strong amidine-like resonance system. The lone pair on the exocyclic nitrogen donates into the ring, and the negative charge is effectively delocalized onto the endocyclic nitrogen (an electronegative sink).
5-Aminothiazoles (Enamine-like Instability): The amine at the 5-position functions as an electron-rich enamine. While it can donate electrons into the ring, the resulting resonance structure places high electron density on the C4 carbon and the sulfur atom. This creates a "push-pull" electronic tension that makes the C4 position highly nucleophilic and susceptible to oxidative coupling or electrophilic attack, leading to rapid decomposition.
Tautomerism
Both isomers can exist in amino or imino forms.[3]
2-Amino: Predominantly exists as the amino tautomer in solution (DMSO-
, MeOH-) due to aromatic stabilization.
5-Amino: Often exhibits significant tautomeric shifting. Without electron-withdrawing groups (EWGs), the imino form can be energetically competitive, disrupting aromaticity and facilitating hydrolysis.
Visualization: Resonance & Stability
The following diagram illustrates the resonance stabilization in 2-aminothiazole versus the reactive "push" effect in 5-aminothiazole.
Figure 1: Comparative resonance pathways showing the stabilization of 2-aminothiazole vs. the reactive nature of 5-aminothiazole.
Quantitative & Experimental Comparison
The following data highlights the measurable differences in physical properties and reactivity.
Table 1: Comparative Properties
Feature
2-Aminothiazole
5-Aminothiazole (Unsubstituted/Alkyl)
CAS Registry
96-50-4
N/A (Transient species)
pKa (Conj. Acid)
5.36 (at 20°C)
~3.0 - 4.0 (Predicted, lower due to instability)
Oxidation Potential
High (> +1.2 V vs SCE)
Low (+0.4 to +0.7 V vs SCE)
Dominant Tautomer
Amino (Aromatic)
Equilibrium (Solvent dependent)
Storage Stability
Years at RT
Decomposes mins/hours at RT
Reactivity
Nucleophilic at N (acylation) or C5 (halogenation)
Nucleophilic at C4; Prone to radical cation formation
Oxidative Instability of 5-Aminothiazoles
Research indicates that 5-aminothiazoles undergo facile one-electron oxidation to form radical cations.
Experiment: Treatment of 5-N-arylaminothiazoles with "Magic Blue" (tris(4-bromophenyl)ammonium hexachloroantimonate).
Observation: Formation of stable radical cations (absorbance in NIR region).
Implication: In the absence of stabilizing EWGs, these radicals rapidly dimerize or react with oxygen, leading to complex mixtures of azo-dimers and polymers.[2]
Synthesis & Handling Protocols
2-Aminothiazole: The Standard Hantzsch Synthesis
This reaction is robust and self-validating. If the product precipitates, the reaction is likely successful.
Procedure: Reflux equimolar amounts for 1-2 hours.
Workup: Cool, filter the hydrobromide salt, neutralize with
.
5-Aminothiazole: The "Trap and Stabilize" Protocol
Because free 5-aminothiazoles are unstable, they are rarely isolated. The most reliable method involves in situ generation followed by immediate acylation to form a stable amide.
Protocol: Synthesis of Stable 5-Acetamidothiazoles
Objective: Generate a 5-aminothiazole core and trap it to prevent decomposition.
Starting Material: Use an
-amino acid derived thioamide or a specific isocyanide precursor (e.g., via Ugi reaction or cyclization of thioamide dianions).
Cyclization (In Situ):
Dissolve the thioamide precursor in anhydrous DMF.
Add the cyclizing agent (e.g.,
-halo aldehyde equivalent or activate with iodine).
Critical Step: Perform under inert atmosphere (
or Ar) to prevent oxidative dimerization.
Trapping (Acylation):
Immediately add Acetic Anhydride (
) (5.0 eq) and Pyridine (5.0 eq) to the reaction mixture before attempting isolation.
Stir at room temperature for 30–60 minutes.
Validation:
Monitor via TLC.[6] The free amine (if visible) will streak or turn brown (decomposition). The acetylated product will appear as a distinct, stable spot.
NMR Check: Look for the amide carbonyl peak (~168 ppm in
) and the disappearance of broad/shifting NH signals.
Workflow Diagram: Handling Instability
Figure 2: Contrast in synthetic workflows.[2] Note the mandatory trapping step for 5-aminothiazoles to avoid the decomposition pathway.
References
Electronic Effects & pKa: J. Chem. Soc., Perkin Trans. 2, 1982 , 123-128. "pKa Values of some 5-substituted 2-aminothiazoles." Link
Oxidative Instability: ChemistryOpen, 2017 , 6(2), 282-287. "Experimental and Theoretical Examination of the Radical Cations Obtained from the Chemical and Electrochemical Oxidation of 5-Aminothiazoles." Link
Synthesis & Trapping: Tetrahedron, 1978 , 34(20), 3113-3118. "5-(2'-Benzamidoacyloxy)thiazoles formed by reaction of N-thiobenzoyl-alpha-amino-acids with trifluoroacetic anhydride."[7] Link
Tautomerism: Spectrochimica Acta Part A, 2014 , 120, 433-440. "Tautomers of 2-aminothiazole molecules in aqueous solutions explored by Raman, SERS and DFT methods." Link
General Reactivity: Molecules, 2021 , 26(5), 1449.[2] "An Overview on Synthetic 2-Aminothiazole-Based Compounds." Link
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary & Risk Assessment
Operational Status: High Caution / Unknown Potency
Control Banding: Category 3 (Default for uncharacterized bioactive intermediates)
Handling 4-Cyclopentyl-1,3-thiazol-5-amine requires a safety protocol that goes beyond generic "lab safety." As a researcher, you must recognize that this molecule combines a bioactive heterocycle (thiazole) with a lipophilic moiety (cyclopentyl) and a reactive handle (amine).
The Pharmacophore Hazard Logic (SAR Analysis):
Bioavailability: The cyclopentyl group significantly increases lipophilicity (
), enhancing the compound's ability to penetrate the stratum corneum (skin barrier).
Reactivity: The 5-amine position on the thiazole ring is electron-rich and nucleophilic. It poses a risk of chemical sensitization (haptenization) where the molecule binds to skin proteins, potentially leading to severe allergic dermatitis upon repeat exposure.
Respiratory Risk: Thiazole amines can be respiratory irritants.[1][2] Without specific toxicological data (LD50/OEL), we must apply the Precautionary Principle , treating the substance as a potent sensitizer and potential kinase inhibitor.
PPE Selection Matrix
Do not rely on a "one-size-fits-all" approach. Select PPE based on your specific operational scale.
Table 1: Task-Based PPE Requirements
Protection Zone
Analytical Scale (<100 mg)
Preparative Scale (>100 mg to grams)
Spill / Emergency Response
Primary Engineering Control
Class II Biosafety Cabinet or Chemical Fume Hood.
Chemical Fume Hood (Face velocity: 100 fpm).
Evacuate area. Allow aerosols to settle.
Hand Protection
Double Nitrile Gloves (min 0.11 mm). Change every 30 mins.
Laminate Film (Silver Shield) liners under Nitrile outer gloves.
Butyl Rubber or Silver Shield (Amines permeate nitrile rapidly in solution).
Respiratory Protection
Not required if in hood.
N95 (if solid handling outside hood is unavoidable - discouraged).
Full-face Respirator with OV/AG/P100 cartridges (Organic Vapor/Acid Gas/HEPA).
Context: Amines are "sticky." Improper glove removal is the #1 cause of secondary contamination.
Inspect: Check inner laminate gloves for cracks (inflate slightly with air).
Layering: Don Laminate gloves first. Don Nitrile gloves over them to provide dexterity and grip.
Doffing (Removal):
Pinch the exterior of the outer Nitrile glove at the wrist. Peel away from the body, turning it inside out.
Ball the contaminated glove in the still-gloved hand.
Slide a finger under the wrist of the remaining glove (touching only the inner Laminate liner). Peel off, creating a "bag" containing both gloves.
Dispose of immediately in solid hazardous waste.
Wash hands with soap and cool water (warm water opens pores, increasing absorption risk).
B. Weighing & Transfer
Objective: Minimize static charge and aerosolization.
Static Control: Use an anti-static gun on the weighing boat and spatula before touching the compound. Thiazole amines can be "fluffy" and prone to static flight.
Damping: If the protocol permits, wet the solid slightly with the reaction solvent inside the vial before transferring. Handling a slurry is safer than handling a dry powder.
Decontamination: Wipe the balance area with a 10% acetic acid solution (to neutralize the amine) followed by ethanol.
Emergency & Disposal Logic
Biological Exposure Pathways
Skin Contact: Immediate flush for 15 minutes.[5][6][7] Do not use ethanol to wash skin; it acts as a vehicle, driving the lipophilic cyclopentyl group deeper into the dermis. Use soap and water only.
Inhalation: Move to fresh air. If wheezing occurs (sensitization sign), seek medical attention immediately.
Chemical Waste Management
Segregate waste streams to prevent unexpected exotherms.
Liquid Waste: Segregate into Basic Organic Waste .
Critical: Do not mix with oxidizing acids (e.g., Nitric Acid waste). Thiazoles can react violently or form toxic N-oxides/sulfoxides under strong oxidation.
Decision Workflow (Visualization)
The following diagram outlines the decision logic for handling 4-Cyclopentyl-1,3-thiazol-5-amine, ensuring you select the correct containment level based on the physical state and scale of your experiment.
Caption: Decision tree for PPE selection based on physical state and experimental scale. Yellow nodes indicate decision points; Red nodes indicate high-level containment requirements.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Amines. United States Department of Labor. [Link]
European Chemicals Agency (ECHA). (n.d.).[8] Guidance on Information Requirements and Chemical Safety Assessment - Chapter R.8: Characterisation of dose [concentration]-response for human health.[Link]
